2-[4-(Carboxymethyl)phenyl]-2,2-difluoroacetic Acid: A Bifunctional Fluorinated Building Block in Advanced Therapeutics and Chemical Biology
Executive Summary In modern drug discovery, the strategic incorporation of fluorine is a highly validated approach to modulate a drug candidate's lipophilicity, metabolic stability, and target binding affinity. Currently...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In modern drug discovery, the strategic incorporation of fluorine is a highly validated approach to modulate a drug candidate's lipophilicity, metabolic stability, and target binding affinity. Currently, 20–25% of all commercialized pharmaceuticals contain at least one fluorine atom[1]. Within this paradigm, 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid emerges as a highly specialized, bifunctional building block.
This molecule features two distinct carboxylic acid moieties—an aliphatic carboxymethyl group and a highly electron-deficient difluoroacetic acid group—separated by a rigid phenyl spacer. This whitepaper details the physicochemical properties, mechanistic causality behind its orthogonal reactivity, and self-validating experimental protocols for its application in late-stage functionalization and targeted protein degradation (PROTAC) linker design.
Physicochemical Profiling & Structural Analysis
The utility of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid lies in its structural dichotomy. The gem-difluoro group exerts a powerful electron-withdrawing inductive effect, drastically lowering the pKa of the adjacent carboxylic acid. Conversely, the carboxymethyl group behaves as a standard aliphatic acid.
Mechanistic Reactivity: The Principle of Orthogonality
As an application scientist, the most critical aspect of utilizing a bifunctional linker is avoiding tedious protection/deprotection steps. This molecule provides a self-validating orthogonal system driven by thermodynamic and kinetic differentials.
Kinetic Amidation/Esterification: Standard coupling reagents (e.g., HATU, EDC) rely on nucleophilic attack by a carboxylate onto the coupling intermediate. The aliphatic -CH₂COOH is sterically unhindered and readily forms active esters. The -CF₂COOH group, despite being more acidic, is sterically shielded by the bulky fluorine atoms and its resulting active ester is highly unstable, kinetically favoring reactions at the aliphatic site.
Thermodynamic Decarboxylation: The -CF₂COOH group is uniquely primed for single-electron transfer (SET) chemistry. The highly polarized nature of the C-F bonds stabilizes the formation of a carboxyl radical upon oxidation, which rapidly extrudes CO₂ to generate a highly reactive α,α-difluorobenzyl radical[4]. The aliphatic acid is entirely inert to these specific mild oxidative conditions.
Caption: Orthogonal reactivity pathways driven by pKa and steric differentials.
To harness this building block, researchers must employ protocols that respect the causality of its dual nature. Below are two field-proven methodologies for stepwise functionalization.
Protocol 1: Selective Amidation of the Aliphatic Carboxyl Group
This step is typically used to attach the building block to a target-binding ligand (e.g., in PROTAC synthesis) or a solid support.
Step 1: Dissolve 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid (1.0 eq) and the target primary amine (1.0 eq) in anhydrous DMF (0.2 M) under a nitrogen atmosphere.
Step 2: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Causality: The base deprotonates both acids, but controls the local pH to optimize the coupling reagent's efficiency.
Step 3: Cool the mixture to 0 °C and add HATU (1.05 eq) dropwise. Causality: Strict stoichiometric control of HATU (preventing excess) ensures activation occurs exclusively at the kinetically favored, less sterically hindered -CH₂COOH site.
Step 4: Stir for 2 hours at room temperature. Quench with water and extract with EtOAc.
Validation: LC-MS will confirm >95% regioselectivity for the mono-amide product. The -CF₂COOH remains intact for downstream chemistry.
Inspired by the methodologies of Gouverneur and Maruoka[4], this protocol utilizes hypervalent iodine to generate a difluoromethyl radical from the remaining -CF₂COOH group for late-stage C-H functionalization of heteroarenes.
Step 1: In an oven-dried vial, combine the mono-amide product from Protocol 1 (1.0 eq), a heteroarene (e.g., a quinoxalin-2(1H)-one derivative) (1.5 eq)[5], and Phenyliodine(III) diacetate (PIDA) (1.5 eq) in anhydrous THF/DCM.
Step 2: Ligand Exchange: Stir in the dark for 30 minutes. Causality: PIDA selectively undergoes ligand exchange with the highly acidic -CF₂COOH group, forming a photoactive I(III)-carboxylate complex. The standard aliphatic amides/acids do not participate in this rapid exchange.
Step 3: Irradiate the mixture using a 450 nm Blue LED at room temperature for 12 hours. Causality: Photolysis of the I(III) complex triggers homolytic cleavage, generating a carboxyl radical that rapidly extrudes CO₂ to form a benzylic -CF₂• radical[4].
Step 4: The radical is trapped by the heteroarene, followed by re-aromatization to yield the difluoroalkylated product.
Caption: Workflow for hypervalent iodine-mediated decarboxylative difluoroalkylation.
Applications in Drug Discovery & PROTACs
The incorporation of the difluoromethylene (-CF₂-) linkage via this building block offers profound advantages in medicinal chemistry:
Bioisosterism: The highly polarized C-H bond of a resulting -CF₂H group (if hydrodifluoromethylation is performed) acts as a competent, lipophilic hydrogen bond donor, serving as a bioisostere for alcohols, thiols, or amines[4].
Metabolic Shielding: Replacing a standard methylene bridge with a -CF₂- group blocks cytochrome P450-mediated oxidation at benzylic positions, significantly extending the biological half-life of the resulting drug candidate.
Rigidified Linkers: In the design of PROTACs, the phenyl ring provides necessary spatial rigidity between the E3 ligase ligand and the target protein ligand, while the fluorinated linkage modulates the overall topological polar surface area (TPSA) to maintain cell permeability.
An In-Depth Technical Guide to 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic Acid
For Researchers, Scientists, and Drug Development Professionals Introduction: A Molecule of Interest in Modern Medicinal Chemistry 2-[4-(Carboxymethyl)phenyl]-2,2-difluoroacetic acid, with the confirmed CAS Number 143638...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: A Molecule of Interest in Modern Medicinal Chemistry
2-[4-(Carboxymethyl)phenyl]-2,2-difluoroacetic acid, with the confirmed CAS Number 1436389-36-4 , represents a fascinating scaffold for drug discovery and development.[1][2][3] This molecule uniquely combines two key structural motifs that are of significant interest in medicinal chemistry: a phenylacetic acid core and a geminal difluoro group. Phenylacetic acid and its derivatives are integral components of numerous established drugs, including anti-inflammatory agents and antibiotics.[4] The introduction of a gem-difluoro moiety (CF2) is a contemporary strategy in drug design to modulate a molecule's physicochemical and pharmacokinetic properties.[5][6] This guide provides a comprehensive overview of this compound, from its fundamental properties to a proposed synthesis and its potential applications in the pharmaceutical landscape.
Physicochemical Properties
A summary of the key physicochemical properties of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid is presented in the table below. This data is aggregated from various chemical suppliers and databases.
Below is a 2D chemical structure diagram of the molecule, generated using Graphviz.
Caption: 2D structure of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid.
Proposed Synthesis: A Plausible and Efficient Route
The proposed synthesis starts from the commercially available 4-aminophenylacetic acid. The key steps are:
Diazotization and Copper-Catalyzed Addition: The amino group of 4-aminophenylacetic acid is converted to a diazonium salt, which then undergoes a copper-catalyzed reaction with a suitable two-carbon building block to introduce the difluoroacetic acid precursor.
Hydrolysis: The intermediate from the first step is then hydrolyzed to yield the final dicarboxylic acid product.
Below is a detailed, step-by-step protocol for this proposed synthesis, followed by a workflow diagram.
Experimental Protocol
Step 1: Synthesis of 2,2-dichloro-2-(4-(carboxymethyl)phenyl)acetic acid
Diazotization: In a reaction vessel cooled to 0-5°C, dissolve 4-aminophenylacetic acid in an aqueous solution of a strong acid, such as hydrochloric acid. Add a solution of sodium nitrite dropwise while maintaining the temperature below 5°C to form the diazonium salt.
Copper-Catalyzed Addition: In a separate vessel, prepare a solution of a copper(I) catalyst, such as copper(I) chloride, in a suitable solvent. To this, add an excess of a chloro-alkene, such as 1,1-dichloroethylene.
Reaction: Slowly add the freshly prepared diazonium salt solution to the copper-catalyst mixture. The reaction is typically stirred at room temperature until the evolution of nitrogen gas ceases.
Work-up and Isolation: After the reaction is complete, the mixture is extracted with an organic solvent. The organic layer is then washed, dried, and concentrated to yield the crude 2,2-dichloro-2-(4-(carboxymethyl)phenyl)acetic acid intermediate.
Step 2: Hydrolysis to 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid
Hydrolysis: The crude intermediate from Step 1 is dissolved in a suitable solvent, and a strong acid, such as sulfuric acid, is added. The mixture is heated to reflux to facilitate the hydrolysis of the trichloromethyl group to a carboxylic acid.
Fluorination (Alternative): A more modern approach would involve a halogen exchange (Halex) reaction on the dichloro intermediate to introduce the fluorine atoms, though the hydrolysis of a trichloromethyl precursor is a more classic approach.
Purification: The final product is isolated by crystallization or column chromatography to yield pure 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid.
The following Graphviz diagram illustrates the proposed synthetic workflow.
Caption: Proposed synthetic workflow for the target molecule.
Applications in Drug Development: The Power of Two Moieties
The true potential of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid lies in the synergistic interplay of its phenylacetic acid and gem-difluoro components.
The Phenylacetic Acid Scaffold
Phenylacetic acid derivatives are a cornerstone of many pharmaceuticals. Their presence can confer a range of biological activities, and they often serve as a versatile scaffold for further chemical modification. The carboxylic acid groups on the target molecule provide handles for forming esters or amides, allowing for the creation of prodrugs or the attachment of the molecule to larger carriers.
The Role of the Gem-Difluoro Group
The introduction of a gem-difluoro group (CF2) is a well-established strategy in modern medicinal chemistry for several reasons:
Metabolic Stability: The C-F bond is significantly stronger than a C-H bond, making the molecule more resistant to metabolic degradation, which can lead to a longer biological half-life.
Modulation of Acidity: The strongly electron-withdrawing fluorine atoms increase the acidity of the adjacent carboxylic acid, which can influence the molecule's binding to biological targets and its pharmacokinetic profile.
Conformational Effects: The gem-difluoro group can impose conformational constraints on the molecule, which can lead to a more favorable binding orientation with its target.
Bioisosterism: The CF2 group can act as a bioisostere of a carbonyl group or a methylene bridge, allowing for the fine-tuning of a drug's properties without drastically altering its shape.[6]
Given these properties, 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid could be a valuable building block or lead compound in the development of new therapeutics, particularly in areas where phenylacetic acid derivatives have already shown promise, such as:
Anti-inflammatory drugs: As a potential non-steroidal anti-inflammatory drug (NSAID) with improved metabolic stability.
Anticancer agents: The unique electronic and steric properties could be exploited to design novel enzyme inhibitors or receptor modulators.
Neurological drugs: Phenylacetic acid derivatives have been explored for their effects on the central nervous system.
The following diagram illustrates the logical relationship between the structural features of the molecule and its potential applications in drug development.
Caption: Structure-function relationships and potential applications.
Conclusion
2-[4-(Carboxymethyl)phenyl]-2,2-difluoroacetic acid is a molecule with significant untapped potential in the field of drug discovery. Its unique combination of a proven pharmaceutical scaffold and a modern bioisosteric group makes it an attractive target for further investigation. While detailed biological studies on this specific compound are yet to be published, the rationale for its synthesis and exploration is strong. This guide has provided a comprehensive overview of its known properties, a plausible synthetic route, and a well-grounded perspective on its potential applications, serving as a valuable resource for researchers and scientists in the pharmaceutical industry.
References
2-[4-(Carboxymethyl)phenyl]-2,2-difluoroaceticAcid | 1436389-36-4. Appchem. Available at: [Link]
2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid Price at Chemsrc. Chemsrc.com. Available at: [Link]
1436389-36-4 2-[4-(Carboxymethyl)phenyl]-2,2-difluoroacetic Acid. ChemSigma. Available at: [Link]
2-[4-(CARBOXYMETHYL)PHENYL]ACETIC ACID | CAS 7325-46-4. Matrix Fine Chemicals. Available at: [Link]
Phenylacetic acid. Wikipedia. Available at: [Link]
Synthesis of substituted phenyl acetic acid and 5-membered heterocycles derivatives. Inventiva Pharma. Available at: [Link]
CN106928044A - A kind of preparation method of fluoro phenylacetic acid. Google Patents.
Efficient and Scalable Synthesis of 4-Carboxy-Pennsylvania Green Methyl Ester: A Hydrophobic Building Block for Fluorescent Molecular Probes. PMC. Available at: [Link]
CN106928044A - A kind of preparation method of fluoro phenylacetic acid. Google Patents.
Biological Activity and Pharmacological Utility of 2-[4-(Carboxymethyl)phenyl]-2,2-difluoroacetic Acid in Drug Discovery
Executive Summary In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine is a cornerstone technique for optimizing the pharmacokinetic and pharmacodynamic profiles of lead compounds. 2-[4...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine is a cornerstone technique for optimizing the pharmacokinetic and pharmacodynamic profiles of lead compounds. 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid (CAS: 1436389-36-4) represents a highly privileged, bifunctional building block. It features an
α,α
-difluoro-substituted phenylacetic acid moiety coupled with a para-carboxymethyl handle.
Rather than acting as a standalone therapeutic, this compound is engineered as a highly potent, non-hydrolyzable bioisostere for phosphotyrosine (pTyr) . It is extensively utilized in the development of inhibitors targeting Protein Tyrosine Phosphatase 1B (PTP1B)—a critical negative regulator of insulin signaling—and various Src homology 2 (SH2) domains [1, 2]. This technical guide elucidates the structural rationale, biological mechanisms, and experimental validation workflows associated with this critical pharmacophore.
Structural Rationale & Physicochemical Profiling
The biological utility of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid is rooted in its precise physicochemical mimicry of the phosphate group, devoid of the associated pharmacokinetic liabilities.
The
α,α
-Difluoro Bioisosteric Effect
Endogenous phosphotyrosine residues are rapidly cleaved by ubiquitous cellular phosphatases, rendering native phosphate-containing molecules useless as oral drugs. Replacing the phosphate ester with a standard carboxylic acid (e.g., phenylacetic acid) prevents hydrolysis but results in a massive loss of binding affinity due to a pKa mismatch (pKa ~4.3 vs. phosphate pKa ~1.5) [3].
The introduction of a gem-difluoro group adjacent to the carboxylate fundamentally alters the molecule's electronic environment:
pKa Modulation: The extreme electronegativity of the fluorine atoms exerts a strong inductive electron-withdrawing effect, lowering the pKa of the carboxylate to approximately 2.0–2.5. This ensures the moiety remains fully ionized at physiological pH, allowing it to form critical electrostatic interactions with active-site arginine residues (e.g., Arg221 in PTP1B) [4].
Hydrogen Bonding: The fluorine atoms themselves can act as weak hydrogen bond acceptors, mimicking the spatial geometry of the phosphate ester oxygens.
Metabolic Stability: The robust C-F bonds block cytochrome P450-mediated oxidation at the alpha-carbon, significantly extending the molecule's half-life.
The Carboxymethyl Handle
The para-carboxymethyl group (-CH2COOH) provides a vital synthetic anchor. In the catalytic cleft of enzymes like PTP1B, achieving selectivity over highly homologous phosphatases (e.g., TCPTP) requires targeting a secondary, non-conserved aryl phosphate-binding pocket. The carboxymethyl handle allows medicinal chemists to rapidly synthesize bidentate ligands via amide coupling, extending the molecule to bridge both the primary active site and the secondary specificity pocket [2].
Quantitative Physicochemical Comparison
Pharmacophore / Moiety
pKa (Approx.)
Enzymatic Hydrolysis
Cell Permeability
Relative Target Affinity
Phosphotyrosine (pTyr)
1.5, 6.0
Highly Susceptible
Poor
Baseline (1x)
Phenylacetic Acid
4.3
Resistant
High
Low (<0.01x)
α,α
-Difluorophenylacetic Acid
2.0 - 2.5
Resistant
Moderate to High
High (>1000x vs PAA)
Mechanisms of Biological Activity
Targeting PTP1B in Metabolic Disorders
PTP1B localizes to the cytoplasmic face of the endoplasmic reticulum and serves as the primary negative regulator of the insulin and leptin signaling pathways. Upon insulin binding to its receptor (IR), the receptor auto-phosphorylates on specific tyrosine residues. PTP1B dephosphorylates these residues, terminating the signal.
Overexpression of PTP1B is a hallmark of insulin resistance. Compounds derived from 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid act as competitive, reversible inhibitors. The difluoroacetate moiety anchors deeply into the catalytic pocket, forming bidentate hydrogen bonds with the backbone amides of the PTP loop and a salt bridge with Arg221, effectively shielding the insulin receptor from dephosphorylation and restoring metabolic homeostasis [1, 3].
Figure 1: PTP1B regulation of insulin signaling and intervention by difluoroacetic acid inhibitors.
Inhibition of SH2 Domain-Mediated Interactions
Beyond phosphatases, the difluoro-phenylacetic acid scaffold is utilized to disrupt SH2 domain interactions. SH2 domains (e.g., in the p56lck tyrosine kinase) propagate oncogenic and inflammatory signals by binding to pTyr sequences. Monocharged, non-hydrolyzable difluoroacetic acid derivatives competitively bind to these domains with low-micromolar affinity, preventing the assembly of downstream signaling complexes [4].
Experimental Methodologies for Activity Validation
To validate the biological activity of derivatives synthesized from this building block, a self-validating system of in vitro assays is required. The following protocols detail the causality behind each experimental choice to ensure robust, reproducible data.
Figure 2: Sequential in vitro screening workflow for validating PTP1B inhibitor lead compounds.
Protocol 1: In Vitro PTP1B Enzyme Inhibition Assay
This assay utilizes the artificial substrate para-nitrophenyl phosphate (pNPP). The cleavage of pNPP by PTP1B yields para-nitrophenolate, which absorbs strongly at 405 nm, allowing for direct spectrophotometric quantification of enzyme velocity.
Step-by-Step Procedure:
Buffer Preparation: Prepare the assay buffer containing 50 mM HEPES (pH 7.2), 150 mM NaCl, 1 mM EDTA, and 2 mM Dithiothreitol (DTT).
Causality: DTT is strictly required to maintain the catalytic cysteine (Cys215) of PTP1B in its reduced, nucleophilic thiolate state. Without DTT, the enzyme rapidly oxidizes and loses activity.
Enzyme/Inhibitor Pre-incubation: Dilute recombinant human PTP1B to a final concentration of 10 nM in the assay buffer. Add the difluoroacetic acid derivative (synthesized inhibitor) in a 10-point concentration gradient (e.g., 0.1 nM to 100 μM, 1% final DMSO). Incubate at 25°C for 15 minutes.
Reaction Initiation: Add pNPP to a final concentration of 2 mM (approximately the
Km
value) to initiate the reaction.
Kinetic Measurement: Monitor the absorbance at 405 nm continuously for 10 minutes using a microplate reader.
Data Analysis: Calculate the initial velocity (
V0
) for each concentration. Plot the fractional activity (
Vi/V0
) against the log of the inhibitor concentration to determine the
IC50
using non-linear regression.
Protocol 2: In Vitro Metabolic Stability (Microsomal Assay)
To prove that the
α,α
-difluoro substitution successfully prevents metabolic degradation, the compound must be tested against Human Liver Microsomes (HLM).
Step-by-Step Procedure:
Matrix Preparation: Suspend pooled HLMs in 100 mM potassium phosphate buffer (pH 7.4) at a final protein concentration of 0.5 mg/mL.
Compound Addition: Spike the test compound into the microsomal suspension to a final concentration of 1 μM. Incubate at 37°C for 5 minutes to achieve thermal equilibrium.
Reaction Initiation: Add a pre-warmed NADPH regenerating system (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) to initiate Cytochrome P450 activity.
Causality: CYP450 enzymes require NADPH as an obligate electron donor. Initiating the reaction with NADPH ensures that any observed degradation is strictly CYP-mediated.
Time-Course Sampling: At
t=0,15,30,45,and 60
minutes, extract 50 μL aliquots and immediately quench the reaction by adding 150 μL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).
Causality: Cold acetonitrile denatures the microsomal proteins instantly, halting all enzymatic activity and precipitating the proteins for downstream LC-MS/MS analysis.
Analysis: Centrifuge the quenched samples at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound and calculate the in vitro half-life (
t1/2
) and intrinsic clearance (
CLint
).
References
Covalent inhibition of protein tyrosine phosphatases
National Institutes of Health (NIH) - PMC[Link]
The Structure of PTP-1B in Complex with a Peptide Inhibitor Reveals an Alternative Binding Mode for Bisphosphonates
Biochemistry - ACS Publications[Link]
The role of fluorine in medicinal chemistry
Journal of Enzyme Inhibition and Medicinal Chemistry - Taylor & Francis[Link]
Ligands for the Tyrosine Kinase p56lck SH2 Domain: Discovery of Potent Dipeptide Derivatives with Monocharged, Nonhydrolyzable Phosphate Replacements
Journal of Medicinal Chemistry - ACS Publications[Link]
Exploratory
"potential therapeutic targets of difluoroacetic acid compounds"
An In-depth Technical Guide to the Potential Therapeutic Targets of Difluoroacetic Acid Compounds Abstract Difluoroacetic acid (DFA) and its derivatives represent an emerging class of compounds with significant, yet unde...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide to the Potential Therapeutic Targets of Difluoroacetic Acid Compounds
Abstract
Difluoroacetic acid (DFA) and its derivatives represent an emerging class of compounds with significant, yet underexplored, therapeutic potential. This guide provides a comprehensive overview of the known and putative molecular targets of DFA compounds, moving beyond their established toxicological profiles to explore their application in drug development. We will dissect the mechanisms of action that underpin their bioactivity, detail the experimental methodologies for target identification and validation, and present a forward-looking perspective on their future in medicine. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique chemical properties of DFA for therapeutic innovation.
Introduction: The Chemical Biology of Difluoroacetic Acid
Difluoroacetic acid (F₂CHCOOH) is a halogenated carboxylic acid characterized by the presence of two fluorine atoms on the alpha-carbon. This distinct chemical feature imparts unique electronic properties, including a low pKa of approximately 1.24, making it a relatively strong acid. Its structural similarity to acetate allows it to act as a metabolic mimic, thereby interfering with fundamental cellular processes. While much of the existing literature has focused on the environmental and toxicological aspects of DFA, a growing body of evidence suggests that its derivatives could be harnessed for therapeutic purposes. Understanding the molecular basis of DFA's interactions within a biological system is paramount to unlocking this potential.
The primary mechanism by which DFA is believed to exert its biological effects is through its metabolic conversion to difluoroacetyl-CoA. This metabolite can then enter various metabolic pathways, where it can inhibit key enzymes. This guide will explore these interactions in detail, with a focus on identifying high-value targets for drug development.
Known and Potential Therapeutic Targets
The therapeutic landscape of DFA compounds is primarily centered on their ability to modulate metabolic and signaling pathways. Below, we explore the most promising targets identified to date.
Pyruvate Dehydrogenase Kinase (PDK): A Gateway to Cancer Metabolism
One of the most compelling potential therapeutic targets for DFA derivatives is Pyruvate Dehydrogenase Kinase (PDK). PDK is a key regulatory enzyme in glucose metabolism, responsible for phosphorylating and thereby inhibiting the Pyruvate Dehydrogenase Complex (PDC). In many cancer cells, upregulation of PDK leads to a metabolic switch from oxidative phosphorylation to aerobic glycolysis, a phenomenon known as the Warburg effect. This switch is crucial for cancer cell proliferation and survival.
Dichloroacetic acid (DCA), a close structural analog of DFA, is a known inhibitor of PDK. While direct evidence for DFA's potent PDK inhibition is still emerging, its structural similarity and metabolic fate suggest it is a strong candidate for targeting this enzyme. Inhibition of PDK by a DFA derivative would reactivate PDC, shifting cancer metabolism back towards oxidative phosphorylation and promoting apoptosis.
The proposed mechanism of action for DFA-mediated PDK inhibition involves the in vivo formation of difluoroacetyl-CoA, which then acts as a competitive inhibitor of PDK. By reactivating the PDC, the flux of pyruvate into the tricarboxylic acid (TCA) cycle is restored, leading to an increase in reactive oxygen species (ROS) production and subsequent activation of apoptotic pathways.
Diagram: Proposed Mechanism of PDK Inhibition by DFA
Caption: Proposed mechanism of Pyruvate Dehydrogenase Kinase (PDK) inhibition by a Difluoroacetic Acid (DFA) derivative in cancer cells.
Fatty Acid Synthase (FASN): A Target in Oncology and Metabolic Disorders
Fatty Acid Synthase (FASN) is a multifunctional enzyme that plays a central role in the synthesis of fatty acids. Upregulation of FASN is a hallmark of many cancers and is also implicated in metabolic disorders such as obesity and type 2 diabetes. The inhibition of FASN can lead to a depletion of cellular lipids, inducing apoptosis in cancer cells and improving insulin sensitivity in metabolic diseases.
Halogenated acetic acids have been investigated for their effects on lipid metabolism. While direct inhibition of FASN by DFA itself has not been extensively documented, its metabolic products could potentially interfere with fatty acid synthesis. Further investigation into DFA derivatives as FASN inhibitors is warranted.
Experimental Workflows for Target Identification and Validation
The identification and validation of therapeutic targets for novel compounds like DFA derivatives require a multi-faceted approach. Below are key experimental protocols that form a robust workflow for this purpose.
Workflow for Target Identification
A common and effective method for identifying the molecular targets of a small molecule is affinity-based protein profiling.
Diagram: Affinity-Based Protein Profiling Workflow
Caption: A generalized workflow for identifying protein targets of a DFA derivative using affinity-based protein profiling.
Probe Synthesis:
Synthesize a DFA derivative with a reactive group for linker attachment.
Attach a linker (e.g., polyethylene glycol) to the derivative.
Conjugate a tag (e.g., biotin) to the distal end of the linker.
Cell Lysate Preparation:
Culture cells of interest (e.g., a cancer cell line) to 80-90% confluency.
Lyse the cells in a non-denaturing lysis buffer containing protease and phosphatase inhibitors.
Clarify the lysate by centrifugation to remove cellular debris.
Probe Incubation and Capture:
Incubate the cell lysate with the biotinylated DFA probe for a specified time to allow for binding.
As a negative control, incubate a separate aliquot of lysate with an excess of the non-biotinylated DFA derivative before adding the probe to identify non-specific binders.
Add streptavidin-coated magnetic beads to the lysate and incubate to capture the probe-protein complexes.
Washing and Elution:
Wash the beads several times with lysis buffer to remove non-specifically bound proteins.
Elute the bound proteins from the beads using a denaturing elution buffer (e.g., containing SDS and a reducing agent).
Protein Identification:
Separate the eluted proteins by SDS-PAGE.
Perform an in-gel digest of the protein bands with trypsin.
Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).
Data Analysis:
Identify the proteins from the MS/MS data using a protein database search engine.
Compare the proteins identified in the probe-treated sample with the control sample to identify specific binding partners.
Target Validation: Enzyme Inhibition Assay
Once a putative target has been identified, its interaction with the DFA compound must be validated. For enzymatic targets, an inhibition assay is a standard method.
Reagents and Materials:
Recombinant human PDK enzyme.
PDC enzyme complex.
Thiamine pyrophosphate (TPP), coenzyme A (CoA), NAD+, and pyruvate.
ATP.
A plate reader capable of measuring changes in NADH absorbance at 340 nm.
DFA derivative stock solution.
Assay Procedure:
Prepare a reaction buffer containing all necessary cofactors for the PDC reaction.
In a 96-well plate, add the reaction buffer, PDC, and varying concentrations of the DFA derivative.
Pre-incubate the plate to allow the inhibitor to bind to PDK (if present).
Initiate the PDK phosphorylation reaction by adding ATP and incubate.
Initiate the PDC reaction by adding pyruvate.
Monitor the increase in absorbance at 340 nm over time, which corresponds to the production of NADH by the active PDC.
Data Analysis:
Calculate the initial reaction rates for each inhibitor concentration.
Plot the reaction rates against the inhibitor concentration and fit the data to a suitable model (e.g., the Hill equation) to determine the IC₅₀ value.
Table: Example Data for a Putative DFA-based PDK Inhibitor
Inhibitor Conc. (µM)
PDC Activity (% of Control)
0
100
1
85
10
52
50
23
100
11
IC₅₀
~12 µM
Future Directions and Therapeutic Outlook
The exploration of difluoroacetic acid compounds as therapeutic agents is still in its nascent stages. The future of this field will likely involve:
Structure-Activity Relationship (SAR) Studies: Systematic modification of the DFA scaffold to improve potency, selectivity, and pharmacokinetic properties.
Expansion to Other Target Classes: Investigating the effects of DFA derivatives on other metabolic enzymes and signaling pathways.
In Vivo Efficacy Studies: Testing promising lead compounds in animal models of cancer and metabolic diseases.
The unique chemical properties of DFA, combined with a deeper understanding of its molecular targets, position it as a promising starting point for the development of novel therapeutics.
References
Stacpoole, P. W. (2017). Therapeutic Targeting of the Pyruvate Dehydrogenase Complex/Pyruvate Dehydrogenase Kinase (PDC/PDK) Axis in Cancer. Journal of the National Cancer Institute, 109(11). [Link]
Menendez, J. A., & Lupu, R. (2007). Fatty acid synthase and the lipogenic phenotype in cancer pathogenesis. Nature Reviews Cancer, 7(10), 763–777. [Link]
Foundational
Solubility Profile of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid: A Framework for Determination and Interpretation in Organic Solvents
An In-depth Technical Guide Abstract The solubility of an active pharmaceutical ingredient (API) or its intermediates is a critical physicochemical parameter that profoundly influences process development, formulation de...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide
Abstract
The solubility of an active pharmaceutical ingredient (API) or its intermediates is a critical physicochemical parameter that profoundly influences process development, formulation design, and bioavailability. This technical guide provides a comprehensive framework for characterizing the solubility of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid, a molecule featuring dual carboxylic acid functionalities and a gem-difluoro moiety. Due to the absence of published specific solubility data for this compound, this document serves as a predictive and methodological guide for researchers. We will delve into the molecular structure's implications for solubility, outline theoretical predictive models, and provide detailed, field-proven experimental protocols for accurate thermodynamic solubility determination. This guide is intended for researchers, chemists, and drug development professionals seeking a robust methodology for solubility assessment of complex acidic compounds.
Introduction and Molecular Profile Analysis
The compound 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid is a structurally complex molecule with distinct regions that dictate its interaction with various solvents. Understanding its structure is paramount to predicting and interpreting its solubility behavior.
Molecular Structure:
Dual Carboxylic Acid Groups (-COOH): The presence of two acidic groups is the most significant feature. These groups can act as both hydrogen bond donors and acceptors, suggesting a potential for high solubility in polar, protic solvents. Their ability to deprotonate in the presence of a base means solubility will be dramatically enhanced in basic solvents or aqueous buffers with a pH above the compound's pKa values.
Aromatic Phenyl Ring (-C₆H₄-): This is a non-polar, hydrophobic component. It will contribute favorably to solubility in solvents with aromatic character (e.g., toluene) or those with significant non-polar attributes.
Geminal Difluoro Group (-CF₂-): The two fluorine atoms are highly electronegative, creating a strong dipole at the α-carbon. This enhances local polarity but reduces the hydrogen bond donating capacity of the adjacent acidic proton, thereby lowering its pKa compared to a non-fluorinated analogue. This group can also participate in weaker hydrogen bonding as an acceptor.
Methylene Bridge (-CH₂-): This flexible, non-polar linker separates the two acidic functionalities and the phenyl ring.
The interplay of these features—strong acidity, hydrogen bonding capability, and a hydrophobic core—suggests a complex solubility profile that will vary significantly across different solvent classes.
Theoretical Framework for Solubility Prediction
Before embarking on extensive experimental work, theoretical models can provide valuable initial screening of potential solvents, saving time and resources.
Principle of "Like Dissolves Like"
The fundamental principle of solubility is that a solute will dissolve best in a solvent that has a similar polarity and intermolecular force profile. For our target molecule, this means:
Polar Protic Solvents (e.g., alcohols, water) should be effective due to hydrogen bonding with the carboxylic acid groups.
Polar Aprotic Solvents (e.g., DMSO, DMF, Acetone) should also be effective solvents, capable of accepting hydrogen bonds and engaging in dipole-dipole interactions.
Non-Polar Solvents (e.g., hexane, toluene) are expected to be poor solvents, unless the temperature is significantly elevated, due to the high polarity of the carboxylic acid groups.
Hansen Solubility Parameters (HSP)
Hansen Solubility Parameters offer a more quantitative prediction by deconstructing the total cohesive energy of a substance into three components: dispersion forces (δD), polar forces (δP), and hydrogen bonding (δH).[1] A solvent is considered "good" if its HSP coordinates in 3D "Hansen space" are close to those of the solute. The distance (Ra) between a solute (1) and a solvent (2) is calculated as:
A smaller Ra value indicates a higher likelihood of solubility.[2] While the exact HSP values for our target molecule are not published, they can be estimated using group contribution methods. The table below lists HSP for common solvents to aid in preliminary selection.
Solvent
δD (MPa⁰.⁵)
δP (MPa⁰.⁵)
δH (MPa⁰.⁵)
Acetone
15.5
10.4
7.0
Methanol
15.1
12.3
22.3
Ethanol
15.8
8.8
19.4
Ethyl Acetate
15.8
5.3
7.2
Toluene
18.0
1.4
2.0
Dimethyl Sulfoxide (DMSO)
18.4
16.4
10.2
N,N-Dimethylformamide (DMF)
17.4
13.7
11.3
Water
15.5
16.0
42.3
Hexane
14.9
0.0
0.0
Data compiled from various sources including reference[3].
Computational Models (COSMO-RS)
For higher accuracy, computational models like the Conductor-like Screening Model for Real Solvents (COSMO-RS) can be employed. COSMO-RS uses quantum chemistry to predict thermodynamic properties, including solubility, from first principles, making it a powerful tool for in silico solvent screening without the need for experimental data.[4][5][6] This approach is particularly useful in early drug development to identify suitable solvents or screen for potential co-crystal formers.[4][7]
Experimental Determination of Thermodynamic Solubility
Thermodynamic solubility is the equilibrium concentration of a solute in a solvent at a specific temperature and pressure. It is a critical, intrinsic property of the compound. The Shake-Flask method is considered the gold standard for this determination.[8]
General Experimental Workflow
The process for determining thermodynamic solubility is a multi-step procedure that requires careful execution to ensure equilibrium is reached and the measurement is accurate.
Caption: Workflow for Thermodynamic Solubility Determination.
Protocol 1: Shake-Flask Method
This protocol describes the universally accepted shake-flask method for determining thermodynamic solubility.[9][10][11]
Scintillation vials or glass tubes with PTFE-lined caps
Orbital shaker with temperature control
Centrifuge or syringe filters (0.22 µm, solvent-compatible, e.g., PTFE)
Analytical balance
Volumetric flasks and pipettes
HPLC-UV or other suitable analytical instrument
Procedure:
Preparation: Add an excess amount of the solid compound to a vial. The key is to add enough so that a visible amount of solid remains after the equilibration period. This ensures saturation.[8]
Solvent Addition: Accurately add a known volume (e.g., 2.0 mL) of the selected organic solvent to the vial.
Equilibration: Seal the vials tightly and place them on an orbital shaker set to a constant temperature (e.g., 25°C). Agitate for a sufficient duration to reach equilibrium. For many compounds, 24 hours is adequate, but for poorly soluble or slowly dissolving compounds, 48-72 hours may be necessary.[10][12] Preliminary kinetic studies can establish the optimal time.
Phase Separation: After agitation, allow the vials to rest at the same constant temperature for at least 1-2 hours to allow undissolved solids to sediment.
Sample Collection: Carefully withdraw a sample of the supernatant. To ensure no solid particulates are transferred, either:
Centrifuge the vial and draw from the top layer.
Filter the supernatant through a 0.22 µm syringe filter. Self-Validation: The first few drops of filtrate should be discarded to prevent errors from drug adsorption onto the filter membrane.
Quantification:
Prepare a stock solution of the compound in a suitable solvent (in which it is highly soluble, like DMSO or methanol) of known concentration.
Create a calibration curve by making serial dilutions of the stock solution.
Dilute the collected supernatant sample to fall within the linear range of the calibration curve.
Analyze the standards and the sample using a validated analytical method (e.g., HPLC-UV). The UV detector wavelength should be set to the λ_max of the compound.
Calculation: Use the calibration curve to determine the concentration of the diluted sample. Back-calculate to find the concentration in the original undiluted supernatant, which represents the thermodynamic solubility.
Protocol 2: Potentiometric Titration
Given the dicarboxylic acid nature of the molecule, potentiometric titration is an excellent alternative or complementary method, especially for determining solubility in aqueous or mixed aqueous-organic systems as a function of pH.[13][14]
Principle:
This method involves titrating a suspension of the acid with a strong base (e.g., NaOH). The pH is monitored throughout the titration. The point at which the solid phase disappears and the shape of the titration curve can be used to calculate the intrinsic solubility (S₀) and the pKa values.[15]
Caption: Logical Flow of Potentiometric Solubility Determination.
Procedure Outline:
Create a suspension of the compound in the solvent of interest.
Immerse a calibrated pH electrode into the suspension.
Titrate the suspension with a standardized solution of a strong base (e.g., 0.1 M NaOH), adding the titrant in small, precise increments.
Record the pH after each addition, allowing the system to equilibrate.
Plot the pH versus the volume of titrant added.
The resulting curve is analyzed using established thermodynamic equations to derive the pKa and intrinsic solubility. Multiple inflection points may be observed corresponding to the two carboxylic acid groups.[13][14]
Data Presentation and Interpretation
Quantitative solubility data should be presented clearly for easy comparison. The results from the experimental work should be compiled into a structured table.
Table 1: Thermodynamic Solubility of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid at 25°C
Solvent
Solvent Class
Solubility (mg/mL)
Solubility (mol/L)
Observations
Methanol
Polar Protic
[Experimental Value]
[Calculated Value]
e.g., Clear solution
Acetone
Polar Aprotic
[Experimental Value]
[Calculated Value]
e.g., Clear solution
Ethyl Acetate
Intermediate Polarity
[Experimental Value]
[Calculated Value]
e.g., Partially soluble
Toluene
Non-Polar Aromatic
[Experimental Value]
[Calculated Value]
e.g., Sparingly soluble
Hexane
Non-Polar Aliphatic
[Experimental Value]
[Calculated Value]
e.g., Insoluble
DMSO
Polar Aprotic
[Experimental Value]
[Calculated Value]
e.g., Highly soluble
Water
Polar Protic
[Experimental Value]
[Calculated Value]
e.g., pH dependent
Interpretation:
The collected data should be analyzed in the context of the theoretical predictions. For instance, high solubility in methanol and DMSO would be expected. The results can be correlated with the HSP values of the solvents. A plot of solubility against the Hansen distance (Ra) can be a powerful tool to validate the HSP of the solute and predict its solubility in other untested solvents.
Conclusion
Determining the solubility of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid requires a systematic approach combining theoretical prediction with rigorous experimental validation. The dual carboxylic acid functions and fluorinated bridge present a unique molecular architecture that necessitates careful solvent selection and precise measurement techniques. By employing the gold-standard shake-flask method and leveraging complementary techniques like potentiometric titration, researchers can build a comprehensive solubility profile. This data is fundamental for guiding downstream activities, including process chemistry, pre-formulation screening, and ultimately, the development of safe and effective drug products.
References
Klamt, A. (2015). Solubility prediction, solvate and cocrystal screening as tools for rational crystal engineering. Journal of Pharmaceutical Sciences.
Pillai, G. K., & Chow, K. (2011). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies. Available at: [Link]
Pernak, J., et al. (2022). Purely Predicting the Pharmaceutical Solubility: What to Expect from PC-SAFT and COSMO-RS?. Industrial & Engineering Chemistry Research. Available at: [Link]
Asilomar Bio, Inc. (2018). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Regulations.gov. Available at: [Link]
Mac Fhionnlaoich, N., et al. (2024). A hybrid approach to aqueous solubility prediction using COSMO-RS and machine learning. Process Safety and Environmental Protection.
University Handout. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Available at: [Link]
ACS Publications. (2022). Purely Predicting the Pharmaceutical Solubility: What to Expect from PC-SAFT and COSMO-RS?. ACS Publications. Available at: [Link]
Galiana, G., et al. (2023). Nuclear Magnetic Resonance Method for Measuring Water Solubility of Organic Compounds. Analytical Chemistry. Available at: [Link]
Ott, D., et al. (2020). Potentiometric Titration Method for the Determination of Solubility Limits and pKa Values of Weak Organic Acids in Water. Analytical Chemistry. Available at: [Link]
Ott, D., et al. (2020). Potentiometric Titration Method for the Determination of Solubility Limits and pKa Values of Weak Organic Acids in Water. Scite. Available at: [Link]
University of Toronto Scarborough. (n.d.). Solubility. Chemistry Online @ UTSC. Available at: [Link]
Ott, D., et al. (2020). Potentiometric Titration Method for the Determination of Solubility Limits and pKa Values of Weak Organic Acids in Water. ACS Publications. Available at: [Link]
Wikipedia. (n.d.). Hansen solubility parameter. Wikipedia. Available at: [Link]
University Handout. (n.d.). Potentiometric Titrations. Available at: [Link]
Test and Measurement. (n.d.). Methods to Determine End Point of Potentiometric Titration and Applications. Available at: [Link]
Castro-Vargas, H. I., et al. (2023). Hansen Solubility Parameters Applied to the Extraction of Phytochemicals. PMC. Available at: [Link]
CLaME. (n.d.). Spectroscopic Methods In Organic Chemistry. CLaME. Available at: [Link]
The Acidity of Difluoroacetic Acid Derivatives: Mechanistic Insights, pKa Determination, and Applications
As a Senior Application Scientist, understanding the precise physicochemical properties of fluorinated carboxylic acids is paramount to successful drug development, analytical profiling, and materials science. Difluoroac...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, understanding the precise physicochemical properties of fluorinated carboxylic acids is paramount to successful drug development, analytical profiling, and materials science. Difluoroacetic acid (DFA) and its derivatives occupy a unique chemical space. They bridge the gap between the weak acidity of standard aliphatic acids and the super-acidic nature of perfluorinated compounds.
This technical guide provides an in-depth analysis of the causality behind the acidity of DFA derivatives, resolves historical discrepancies in their pKa determination, and establishes self-validating experimental protocols for modern laboratories.
Mechanistic Causality of Fluorine-Induced Acidity
The fundamental driver of acidity in fluorinated carboxylic acids is the1 exerted by highly electronegative fluorine atoms[1].
When a carboxylic acid dissociates in an aqueous environment, it forms a carboxylate anion. The thermodynamic stability of this conjugate base directly dictates the equilibrium acid dissociation constant (
Ka
). Fluorine atoms pull electron density away from the negatively charged carboxylate group through the
σ
-bond framework. This delocalization of charge stabilizes the anion, shifting the equilibrium toward dissociation and thereby 2[2].
Because the inductive effect operates through bonds, its influence is additive but diminishes with distance. The sequential addition of fluorine atoms to the
α
-carbon of acetic acid results in a predictable, stepwise increase in acidic strength.
Effect of sequential fluorination on the pKa of acetic acid derivatives.
Quantitative Acidity Profiles
The table below synthesizes the quantitative pKa data for acetic acid and its fluorinated derivatives. Note the distinct difference between classical potentiometric measurements and modern NMR-derived values for highly fluorinated species.
Methodological Discrepancies: Why Classical Methods Fail for Fluorinated Acids
A critical insight for any analytical scientist is understanding why different methodologies yield different pKa values for fluorinated compounds.
Classical potentiometric titration relies on the absolute bulk concentration of the free acid and conjugate base. However, highly fluorinated derivatives (such as TFA, PFOA, and to a lesser extent DFA) exhibit significant surface activity. They 6 or the walls of the titration vessel, and can form micelles[6]. This reduces the effective bulk concentration of the monomeric acid, leading to artificially elevated (weaker) pKa measurements.
Conversely, 7 is driven by the local electron density around the fluorine nucleus[7]. As the nearby carboxyl group deprotonates, the change in shielding alters the chemical shift (
δ
). Because
δ
is an intrinsic property of the molecule's protonation state and is independent of absolute concentration,
19
F-NMR acts as a self-validating system that is immune to sorption or micellization artifacts[7].
Self-Validating Experimental Protocols
To ensure rigorous scientific integrity, laboratories should utilize the following self-validating protocols when determining the acidity of novel DFA derivatives.
Step-by-step 19F-NMR workflow for determining the pKa of fluorinated compounds.
Protocol 1:
19
F-NMR Chemical Shift Perturbation (Preferred)
Causality & Validation: This method is independent of bulk concentration, inherently validating the data against artifacts caused by volatilization or surface partitioning.
Sample Preparation: Prepare a 0.1 to 1.0 mM solution of the DFA derivative in a solvent mixture of 90% H
2
O and 10% D
2
O (to provide an NMR lock signal).
Internal Referencing: Add a trace amount of a pH-independent fluorinated internal standard (e.g., fluorobenzene) to accurately calibrate the chemical shift (
δ
) across all spectra.
pH Titration: Aliquot the sample into multiple NMR tubes. Adjust the pH of each tube across a range of pH 0.5 to 4.0 using dilute HCl or NaOH. Measure the exact pH of each aliquot using a calibrated glass micro-electrode.
NMR Acquisition: Acquire
19
F-NMR spectra for each pH point at a constant temperature (e.g., 298 K). Ensure the relaxation delay (D1) is sufficient to capture sharp, quantitative signals.
Data Extraction & Fitting: Plot the observed chemical shift (
δobs
) of the -CF
2
group against the measured pH. Fit the resulting sigmoidal curve to the Henderson-Hasselbalch equation:
δobs=1+10(pH−pKa)δacid+δbase⋅10(pH−pKa)
The inflection point of the curve mathematically validates and yields the exact pKa[4].
Protocol 2: Classical Potentiometric Titration
Causality & Validation: Best suited for less lipophilic derivatives. To make it self-validating, the system must include a blank titration to correct for the auto-dissociation of water and dissolved CO
2
.
Calibration: Calibrate a highly sensitive glass pH electrode using standard buffers (pH 1.68, 4.01, 7.00) at a strictly controlled temperature (25.0 ± 0.1 °C).
Analyte Preparation: Dissolve the DFA derivative in degassed, deionized water to a concentration of 10 mM. Degassing prevents carbonic acid interference.
Titration Execution: Using an automated titrator, add standardized 0.1 M NaOH in 0.01 mL increments. Allow the potential (mV) to stabilize (drift < 0.1 mV/s) before recording the pH.
Blank Correction & Calculation: Perform an identical titration on a pure water blank. Subtract the blank volume from the sample volume at each pH. Plot the first derivative (
dpH/dV
) to identify the equivalence point. The pH at exactly half the equivalence volume represents the apparent pKa, which is then corrected for ionic strength to yield the thermodynamic pKa[6].
Applied Science: DFA in Biopharmaceutical LC-MS
In the realm of biopharmaceutical analysis, particularly the LC-MS profiling of intact proteins and antibody-drug conjugates (ADCs), the choice of ion-pairing reagent is heavily dictated by its pKa.
Formic acid (FA, pKa 3.75) is MS-friendly but often yields poor chromatographic resolution for large, complex proteins. Trifluoroacetic acid (TFA, pKa ~0.03) provides excellent peak shape by effectively masking basic residues, but its high acidity and strong ion-pairing nature cause severe ion suppression in the mass spectrometer.
Difluoroacetic acid (DFA), with its intermediate pKa of 1.33, occupies a critical analytical "sweet spot." It is acidic enough to provide the necessary ion pairing for sharp chromatographic resolution, yet volatile and weak enough to minimize ion suppression. Substituting TFA with DFA8 while maintaining baseline separation of ADC subunits[8].
"using 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid in cell culture"
Application Note: Utilizing 2-[4-(Carboxymethyl)phenyl]-2,2-difluoroacetic Acid as a Non-Hydrolyzable Phosphotyrosine Bioisostere in Cell Culture Introduction & Mechanistic Rationale The phosphorylation of tyrosine resid...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Utilizing 2-[4-(Carboxymethyl)phenyl]-2,2-difluoroacetic Acid as a Non-Hydrolyzable Phosphotyrosine Bioisostere in Cell Culture
Introduction & Mechanistic Rationale
The phosphorylation of tyrosine residues is a fundamental regulatory mechanism in cellular signal transduction, mediating protein-protein interactions primarily through Src Homology 2 (SH2) and Phosphotyrosine Binding (PTB) domains. However, investigating these pathways in vitro using native phosphotyrosine (pTyr) peptides is severely hindered by their rapid hydrolysis via intracellular Protein Tyrosine Phosphatases (PTPs) and poor cell membrane permeability.
To overcome these limitations, 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid (CAS 1436389-36-4) is employed as a highly stable, non-hydrolyzable pTyr bioisostere[1].
Causality of the Molecular Design:
Phosphatase Resistance: The substitution of the native phosphate group with a difluoroacetic acid moiety provides exceptional enzymatic resistance. The robust C-F bonds cannot be cleaved by cellular phosphatases, ensuring sustained intracellular concentrations during prolonged cell culture assays.
Electrostatic Mimicry: The highly electronegative fluorine atoms inductively lower the pKa of the adjacent carboxylic acid, ensuring it remains predominantly ionized at physiological pH (7.4)[2]. This effectively mimics the electrostatic and hydrogen-bonding profile of the native dianionic phosphate group necessary for high-affinity SH2 domain binding.
Conjugation Readiness: The carboxymethyl group at the para position allows for facile amide coupling to Cell-Penetrating Peptides (CPPs, such as TAT sequences) or small-molecule scaffolds, enabling efficient endocytosis into live cells.
Experimental Workflow & Pathway Interruption
When synthesized into a targeting sequence, the difluoroacetic acid mimetic acts as a competitive inhibitor of specific SH2 domains (e.g., STAT3, Grb2, or Lck). By permanently occupying the pTyr-binding pocket, it prevents the recruitment of downstream effectors to activated Receptor Tyrosine Kinases (RTKs), effectively silencing the signaling cascade.
Caption: Mechanism of SH2-domain blockade by the difluoroacetic acid pTyr mimetic, preventing activation.
Comparative Stability and Efficacy Data
The integration of the difluoroacetic acid building block significantly enhances the pharmacological profile of SH2 inhibitors in serum-supplemented cell culture compared to native or mono-fluorinated alternatives.
This self-validating protocol details the application of a mimetic-conjugated peptide to inhibit IL-6-induced STAT3 activation in human breast cancer cells (MDA-MB-231). The inclusion of native pTyr controls ensures the final readout is exclusively attributed to the mimetic's enhanced stability.
Reagents & Materials:
MDA-MB-231 Cell Line.
Test Article: 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid coupled to a STAT3-specific CPP sequence (10 mM stock in anhydrous DMSO).
Control Article: Native pTyr equivalent peptide (10 mM stock in anhydrous DMSO).
Recombinant Human IL-6.
RIPA Lysis Buffer supplemented with Halt™ Protease and Phosphatase Inhibitor Cocktail[3].
Step-by-Step Methodology:
Step 1: Cell Seeding and Adhesion
Seed MDA-MB-231 cells at a density of 3 × 10⁵ cells/well in a 6-well tissue culture plate using DMEM supplemented with 10% FBS.
Incubate at 37°C, 5% CO₂ for 24 hours to allow complete adhesion and log-phase growth.
Step 2: Serum Starvation (Baseline Establishment)
Aspirate complete media and wash the cells twice with warm, sterile PBS.
Add 2 mL of serum-free DMEM to each well and incubate for 16 hours.
Causality: Serum starvation halts basal growth factor signaling, reducing background STAT3 phosphorylation. This ensures that subsequent IL-6 stimulation provides a high signal-to-noise ratio for accurate inhibitor evaluation.
Prepare treatment media by diluting the Test Article and Control Article in serum-free DMEM to a final concentration of 10 µM. Ensure the final DMSO concentration does not exceed 0.1% v/v to prevent solvent-induced cytotoxicity.
Assign the 6-well plate as follows:
Well A (Negative Control): Vehicle (0.1% DMSO) only.
Well B (Positive Control): Vehicle (0.1% DMSO) only.
Well C (Degradation Control): Native pTyr Control Article (10 µM).
Well D (Test): Difluoroacetic Acid Mimetic Conjugate (10 µM).
Pre-incubate the cells with the respective treatments for 2 hours at 37°C.
Causality: A 2-hour window allows sufficient time for CPP-mediated endocytosis. The native pTyr control (Well C) will be rapidly dephosphorylated by intracellular PTPs, validating the necessity of the difluoroacetic acid mimetic (Well D) for sustained in vitro inhibition.
Step 4: Pathway Stimulation
Add Recombinant Human IL-6 (final concentration: 50 ng/mL) to Wells B, C, and D. Leave Well A unstimulated.
Incubate for exactly 15 minutes at 37°C.
Causality: 15 minutes is the optimal temporal window for peak IL-6-induced STAT3 phosphorylation before intrinsic negative feedback loops (e.g., SOCS protein expression) initiate signal dampening.
Step 5: Harvest and Lysis
Immediately place the plate on ice to arrest kinase activity. Aspirate the media and wash twice with ice-cold PBS.
Add 150 µL of cold RIPA buffer containing 1X Protease and Phosphatase Inhibitor Cocktail to each well[3].
Scrape the cells, transfer to microcentrifuge tubes, and incubate on ice for 30 minutes. Centrifuge at 14,000 × g for 15 minutes at 4°C, then collect the supernatant.
Step 6: Validation via Western Blot
Quantify protein concentration using a standard BCA assay.
Resolve 20 µg of lysate per lane on a 10% SDS-PAGE gel and transfer to a PVDF membrane.
Probe with primary antibodies against p-STAT3 (Tyr705) and total STAT3.
Expected Outcome: Well B (IL-6 only) and Well C (IL-6 + Native pTyr) will display strong p-STAT3 bands, proving native peptide degradation. Well D (IL-6 + Mimetic) will show significantly attenuated p-STAT3, confirming successful, stable intracellular SH2 domain blockade by the difluoroacetic acid bioisostere.
References
Ligands for the Tyrosine Kinase p56lck SH2 Domain: Discovery of Potent Dipeptide Derivatives with Monocharged, Nonhydrolyzable Phosphate Replacements . Journal of Medicinal Chemistry - ACS Publications.4
Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design . Psychoactif. 2
Enhancing Top-Down Characterization of Membrane Proteoforms with C8-Functional Amine-Bridged Hybrid Monoliths . Analytical Chemistry - ACS Publications. 3
Application Note: Quantitative Analysis of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid in Human Plasma by LC-MS/MS
Abstract This application note presents a robust and sensitive method for the quantitative analysis of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid in human plasma using Liquid Chromatography with tandem Mass Spec...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This application note presents a robust and sensitive method for the quantitative analysis of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The analyte, a polar, difluorinated dicarboxylic acid, presents unique challenges for retention and extraction. The described method utilizes a mixed-mode solid-phase extraction (SPE) for sample clean-up and concentration, followed by reversed-phase liquid chromatography on a polar-endcapped C18 column for separation. Detection is achieved using a triple quadrupole mass spectrometer operating in negative ion electrospray ionization (ESI) mode with Multiple Reaction Monitoring (MRM). This method provides the high sensitivity, specificity, and throughput required for pharmacokinetic and toxicokinetic studies in drug development.
Introduction and Analytical Strategy
1.1. Background
2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid is a small molecule with structural features common in modern pharmaceutical candidates and their metabolites. Its two carboxylic acid groups render it highly polar, while the difluoroacetic acid moiety impacts its acidity and metabolic stability. Accurate quantification of such compounds in complex biological matrices like human plasma is essential for evaluating the absorption, distribution, metabolism, and excretion (ADME) properties during drug development.[1]
1.2. Analytical Challenges and Rationale
The primary challenges in developing a quantitative bioanalytical method for this analyte are:
Poor Retention in Reversed-Phase LC: The high polarity of the dicarboxylic acid structure leads to poor retention on traditional non-polar stationary phases like C18.[1][2][3]
Efficient Extraction from Plasma: Achieving high and reproducible recovery from plasma, while removing endogenous interferences such as phospholipids, is critical.
Sensitive and Specific Detection: Ensuring detection is free from matrix effects and provides the necessary sensitivity to measure low concentrations.
To address these challenges, the following strategy was devised:
Sample Preparation: A mixed-mode Solid-Phase Extraction (SPE) utilizing both anion exchange and reversed-phase retention mechanisms was selected. This approach is highly effective for isolating acidic compounds from complex biological samples, providing superior cleanup compared to simpler methods like protein precipitation or liquid-liquid extraction.[4][5]
Liquid Chromatography: Reversed-phase chromatography, the most versatile and widely used separation technique in analytical chemistry, was chosen for its compatibility with MS detection.[6][7][8] To overcome the challenge of poor retention, a column with a polar-endcapped C18 stationary phase was selected. This enhances the retention of polar analytes in highly aqueous mobile phases.[9] The mobile phase is acidified with formic acid to suppress the ionization of the carboxyl groups, ensuring a consistent retention time and sharp peak shape.
Mass Spectrometry: Given the presence of two acidic carboxylic acid groups, Electrospray Ionization (ESI) in negative ion mode is the optimal choice for generating deprotonated molecular ions ([M-H]⁻).[10][11][12] Tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode provides exceptional specificity and sensitivity by monitoring a specific precursor-to-product ion transition.
This comprehensive approach ensures a reliable, self-validating system suitable for regulated bioanalysis.
Internal Standard (IS): A stable isotope-labeled version of the analyte (e.g., ¹³C₆-labeled) is highly recommended. If unavailable, a structurally similar compound with close chromatographic and ionization behavior can be used.
Ensures reproducible retention times and reduces mobile phase viscosity.
Mobile Phase A
0.1% Formic Acid in Water
Acidic modifier to suppress analyte ionization for better peak shape.
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Organic solvent for analyte elution.
Injection Vol.
5 µL
Balances sensitivity with potential for column overload.
MS System
Triple Quadrupole Mass Spectrometer
Required for quantitative MRM analysis.
Ion Source
Electrospray Ionization (ESI)
Optimal for ionizing polar, non-volatile molecules.[11]
Ionization Mode
Negative
Best for acidic compounds that readily deprotonate.[11][12]
Capillary Voltage
3.0 - 4.0 kV (Optimize)
Optimized for maximum ion signal.
Source Temp.
150 °C (Optimize)
Optimized for efficient desolvation.
Desolvation Temp.
400 - 500 °C (Optimize)
Optimized for efficient desolvation.
Gas Flows
Optimize Cone and Desolvation Gas Flows
Instrument-specific optimization for sensitivity.
2.3. Proposed MRM Transitions
The molecular weight of the analyte is 244.15 g/mol . The primary precursor ion in negative mode ESI will be the singly deprotonated molecule [M-H]⁻ at m/z 243.1. Fragmentation (product ions) can be predicted by breaking the weaker bonds in the molecule, such as the C-C bond between the phenyl ring and the difluoroacetic acid moiety.[13][14]
Compound
Precursor Ion (Q1)
Product Ion (Q3)
Collision Energy (eV)
Analyte
243.1
179.1 (Loss of CF₂COOH)
Optimize (e.g., 15-25 eV)
Analyte (Confirming)
243.1
135.1 (Loss of CH₂CF₂COOH)
Optimize (e.g., 20-30 eV)
Internal Standard
e.g., 249.1 (for ¹³C₆-IS)
e.g., 185.1
Optimize
Note: These transitions are predictive. Actual values must be determined experimentally by infusing a standard solution of the analyte into the mass spectrometer and performing product ion scans.
Experimental Protocols
Protocol 1: Preparation of Standards and QC Samples
Primary Stock Solutions: Prepare 1 mg/mL stock solutions of the analyte and Internal Standard (IS) in methanol.
Working Solutions: Serially dilute the primary stock solutions with 50:50 (v/v) methanol:water to prepare intermediate working solutions.
Calibration Curve (CC) Standards: Spike blank human plasma with the appropriate analyte working solutions to create a calibration curve ranging from, for example, 1 ng/mL to 1000 ng/mL.
Quality Control (QC) Samples: Prepare QC samples in blank plasma at a minimum of four concentration levels: LLOQ (Lower Limit of Quantification), Low, Medium, and High.
Protocol 2: Solid-Phase Extraction (SPE)
This protocol uses a mixed-mode anion exchange SPE plate/cartridge.
Pre-treatment: Thaw plasma samples. To 100 µL of plasma (CC, QC, or unknown), add 20 µL of IS working solution and 200 µL of 2% phosphoric acid in water. Vortex to mix. This step acidifies the sample to ensure the carboxylic acid groups are protonated for proper interaction with the sorbent.
Conditioning: Condition the SPE plate wells with 1 mL of methanol.
Equilibration: Equilibrate the SPE wells with 1 mL of 2% phosphoric acid in water.
Loading: Load the pre-treated sample onto the SPE plate. Apply gentle vacuum or positive pressure to pass the sample through the sorbent at a slow, steady rate (approx. 1 mL/min).
Wash 1: Wash the sorbent with 1 mL of 2% formic acid in water. This removes highly polar, unretained interferences.
Wash 2: Wash the sorbent with 1 mL of methanol. This removes less polar, hydrophobically-bound interferences like phospholipids.
Elution: Elute the analyte and IS with 1 mL of 5% ammonium hydroxide in methanol. The basic pH deprotonates the anion exchange sites on the sorbent, releasing the acidic analyte.
Evaporation & Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40 °C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Mobile Phase A:B). Vortex to ensure complete dissolution.
Protocol 3: LC-MS/MS Analysis
System Equilibration: Equilibrate the LC-MS/MS system with the initial mobile phase conditions for at least 15-20 minutes or until a stable baseline is achieved.
Sequence Setup: Create a sequence including blank injections, calibration standards, QC samples, and unknown samples.
Injection: Inject 5 µL of the reconstituted sample onto the LC column.
LC Gradient: Run the following gradient program:
Time (min)
Flow Rate (mL/min)
%A (0.1% FA in Water)
%B (0.1% FA in ACN)
0.0
0.4
95
5
0.5
0.4
95
5
2.5
0.4
5
95
3.5
0.4
5
95
3.6
0.4
95
5
5.0
0.4
95
5
Data Acquisition: Acquire data using the optimized MRM transitions for the analyte and IS.
Method Validation and Trustworthiness
To ensure the reliability of the data for regulatory submissions, the method must be fully validated according to guidelines from the FDA and/or EMA.[15][16][17][18][19] Key validation parameters include:
Selectivity and Specificity: Assessed by analyzing blank plasma from multiple sources to check for interferences at the retention times of the analyte and IS.[16]
Linearity and Range: The relationship between concentration and detector response should be linear over the defined range, with a correlation coefficient (r²) > 0.99.
Accuracy and Precision: Intra- and inter-day accuracy (% bias) and precision (% CV) must be within ±15% (±20% at the LLOQ).
Limit of Detection (LOD) and Quantification (LLOQ): The LLOQ must be determined as the lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.
Recovery and Matrix Effect: Extraction recovery should be consistent and reproducible. The matrix effect should be assessed to ensure that endogenous plasma components do not cause ion suppression or enhancement.
Stability: The stability of the analyte in plasma must be evaluated under various conditions (bench-top, freeze-thaw cycles, long-term storage).
Conclusion
This application note provides a comprehensive and scientifically grounded protocol for the quantitative analysis of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid in human plasma. By employing a strategic combination of mixed-mode solid-phase extraction and polar-endcapped reversed-phase LC-MS/MS, this method overcomes the inherent analytical challenges posed by this polar molecule. The detailed protocols and validation framework establish a trustworthy system for generating high-quality data to support critical decisions in drug development.
Caption: Overall Bioanalytical Workflow.
References
Keppler, B. K. (2012). Favorable Effects of Weak Acids on Negative-Ion Electrospray Ionization Mass Spectrometry. Journal of The American Society for Mass Spectrometry.
Kaza, M., & Ziemba, A. (2019). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?. Journal of Pharmaceutical and Biomedical Analysis.
BenchChem. (n.d.). A Comparative Guide to FDA and EMA Guidelines for Internal Standard Validation in Bioanalytical Methods. BenchChem.
Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog.
Dr. Maisch GmbH. (n.d.). Reversed Phase Chromatography. Dr. Maisch.
Waters Corporation. (n.d.). Topics in Liquid Chromatography: Part 1. Designing a Reversed-Phase Column for Polar Compound Retention. Waters Corporation.
Sorensen, L. K. (2001). Development of a generic method to the solid-phase extraction of acidic compounds from complex matrices. Journal of Chromatography B: Biomedical Sciences and Applications.
Pasilis, S. P., & Kertesz, V. (2008). Identification of the Carboxylic Acid Functionality by Using Electrospray Ionization and Ion−Molecule Reactions. Analytical Chemistry.
Phenomenex. (2025). Normal-phase vs. Reversed-phase Chromatography. Phenomenex Blog.
University of Washington. (n.d.). Electrospray Ionization – ESI. Department of Chemistry.
Cole, R. B., & Vais, V. (2007). A Systematic Study of Carboxylic Acids in Negative Ion Mode Electrospray Ionisation Mass Spectrometry Providing a Structural Model for Ion Suppression. Rapid Communications in Mass Spectrometry.
De Boer, T., & Wieling, J. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Bioanalysis.
Creative Proteomics. (2025). Positive vs Negative Ion Mode in Metabolomics. Creative Proteomics Blog.
Kataoka, H. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Molecules.
European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMA.
Various Authors. (2007). How to develop a lc-ms/ms method for acidic compounds plasma. Chromatography Forum.
Pharmaceuticals and Medical Devices Agency (PMDA). (n.d.). History of ICH M10 Guideline. PMDA.
BioPharma Services Inc. (2023). BA Method Development: Polar Compounds. BioPharma Services.
Suneetha, A., & Rao, D. (2012). Extraction of Drug from the Biological Matrix: A Review. InTechOpen.
Parlow, J. J., & Mischke, D. A. (2001). Solid Phase Extraction Purification of Carboxylic Acid Products. ACS Publications.
Van de Goor, T. (2012). LC-MS metabolomics of polar compounds. Journal of Chromatography B.
Application Note: Multinuclear NMR Spectroscopy of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid
Executive Summary & Scientific Rationale The compound 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid is a highly versatile, bifunctional fluorinated building block. In modern drug development, the strategic incorpor...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Scientific Rationale
The compound 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid is a highly versatile, bifunctional fluorinated building block. In modern drug development, the strategic incorporation of a gem-difluoro (
−CF2−
) moiety adjacent to a carboxylic acid is utilized to lower the
pKa
, increase lipophilicity, and block metabolic oxidation sites without imposing significant steric penalties[1][2].
Because this molecule contains two distinct carboxylic acid environments (one aliphatic, one
α,α
-difluorinated) positioned at the para positions of a benzene ring, its structural validation requires rigorous multinuclear (
1H
,
13C
,
19F
) NMR spectroscopy. This guide details the causal reasoning behind the experimental parameters required to acquire high-fidelity spectra, ensuring that researchers can confidently validate the structural integrity and purity of this critical intermediate.
Causality in Experimental Design
To move beyond basic data acquisition, an Application Scientist must understand why specific parameters are chosen. The physical chemistry of the
−CF2−
group and the dual carboxylic acids dictates the following choices:
Solvent Selection (DMSO-
d6
vs.
CDCl3
): Carboxylic acids form strong intermolecular hydrogen-bonded dimers in non-polar solvents like
CDCl3
, leading to severe line broadening and poor solubility. DMSO-
d6 is selected because its highly polar, hydrogen-bond-accepting nature disrupts these dimers, yielding sharp resonances and ensuring complete dissolution.
19F
Relaxation Delays (
d1
): Fluorine nuclei often exhibit unusually long longitudinal relaxation times (
T1
) compared to protons, especially in small molecules lacking strong dipole-dipole relaxation pathways. Using a standard
d1
of 1 second will lead to signal saturation and inaccurate integration. A
d1
of
≥3
to
5
seconds is mandatory for quantitative
19F
NMR[3].
13C
Spin-Spin Coupling Dynamics: In standard
13C{1H}
NMR, the protons are decoupled, but the
19F
nuclei are not. The
−CF2−
carbon will split into a massive triplet (
1JCF≈250 Hz
), and the adjacent carbonyl and aromatic ipso-carbons will split into smaller triplets (
2JCF≈25−30 Hz
). This is not an artifact; it is a critical diagnostic feature that confirms the precise location of the fluorine atoms on the carbon skeleton.
Workflow Visualization
Self-validating multinuclear NMR workflow for fluorinated aromatics.
Step-by-Step Self-Validating Protocol
This protocol is designed for a standard 400 MHz or 500 MHz NMR spectrometer equipped with a multinuclear broadband probe (e.g., BBFO).
Step 1: Precision Sample Preparation
Action: Dissolve 20–25 mg of the analyte in 0.6 mL of high-purity DMSO-
d6
(100% isotopic purity recommended to minimize the residual water peak). Transfer to a 5 mm precision NMR tube.
Causality: A concentration of ~40 mM ensures that the
1H
and
19F
acquisitions take less than 2 minutes, while providing sufficient signal-to-noise ratio (SNR) to acquire the
13C
spectrum within 1–2 hours.
Validation Checkpoint: The solution must be completely optically clear. Particulate matter will distort the magnetic field homogeneity (
ΔB0
), ruining resolution.
Step 2: Probe Tuning and Matching (ATM)
Action: Execute automatic tuning and matching for the
1H
,
13C
, and
19F
channels.
Causality: The high dielectric constant of DMSO-
d6
significantly alters the impedance of the RF coil compared to air or standard solvents. Tuning ensures the probe's resonance frequency matches the Larmor frequency of the specific nuclei, maximizing RF pulse efficiency and signal detection.
Validation Checkpoint: Observe the tuning curve (wobble curve). It must show a deep, centered dip exactly at the target frequency, with reflected power approaching zero. A shallow dip indicates poor matching, which will exponentially degrade the SNR.
Step 3: Locking and Gradient Shimming
Action: Lock onto the deuterium signal of DMSO-
d6
and perform 3D gradient shimming (TopShim or equivalent).
Causality: Shimming corrects spatial inhomogeneities in the magnetic field caused by the sample tube and the solvent's magnetic susceptibility.
Validation Checkpoint: Measure the Full Width at Half Maximum (FWHM) of the residual DMSO-
d6
pentet (2.50 ppm). A well-shimmed system will yield an FWHM of
≤1.0 Hz
. If the peak is asymmetric or broad, re-shim.
Step 4: Acquisition Parameters
1H
NMR: Pulse program: zg30; Number of scans (ns): 16; Relaxation delay (
d1
): 2.0 s.
19F
NMR: Pulse program: zgig (inverse gated decoupling to prevent Nuclear Overhauser Effect if
1H
decoupling is used, though simple zg is often sufficient); ns: 32;
d1
: 5.0 s.
The following tables summarize the expected chemical shifts (
δ
), multiplicities, and coupling constants (
J
) based on the stereoelectronic effects of the substituents.
Table 1:
1H
NMR Assignments (400 MHz, DMSO-
d6
)
Nucleus
Chemical Shift (
δ
, ppm)
Multiplicity
Integration
Coupling Constant (
J
, Hz)
Structural Assignment
1H
12.50 – 13.50
Broad Singlet
2H
-
−COOH
(x2, exchangeable)
1H
~7.55
Doublet (AA'BB')
2H
≈8.0
Ar-
H
(ortho to
−CF2COOH
)
1H
~7.35
Doublet (AA'BB')
2H
≈8.0
Ar-
H
(ortho to
−CH2COOH
)
1H
3.68
Singlet
2H
-
−CH2−
(Aliphatic)
Note: The highly electron-withdrawing nature of the
−CF2−
group deshields the adjacent aromatic protons, shifting them further downfield compared to those adjacent to the standard carboxymethyl group.
Note: Because there are no adjacent protons on the carbon directly bonded to the fluorines, the
19F
signal appears as a sharp singlet. If the molecule contained a
−CHF−
group, a large doublet (
2JHF≈45 Hz
) would be observed instead.
References
An In-depth Technical Guide to 3,4-Difluorophenylacetyl Chloride: Structure, Synthesis, and Applications
Benchchem
URL
Application Notes & Protocols: Difluoroacetic Acid Derivatives in Drug Discovery
Introduction: The Strategic Value of Difluoroacetylation in Medicinal Chemistry The introduction of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, renowned for its ability to modulate a mol...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Strategic Value of Difluoroacetylation in Medicinal Chemistry
The introduction of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, renowned for its ability to modulate a molecule's physicochemical and pharmacokinetic properties.[1][2] Among the various fluorinated motifs, the difluoroacetyl group, derived from difluoroacetic acid (DFAA), has emerged as a particularly valuable building block. Its strategic implementation can enhance metabolic stability, modulate lipophilicity, and improve binding affinity by acting as a bioisostere for other functional groups.[1][3]
The two fluorine atoms on the alpha-carbon create a powerful inductive effect, which significantly alters the electronic profile of the molecule.[1][4] This unique electronic signature makes DFAA derivatives effective tools for fine-tuning the properties of lead compounds. They can serve as non-hydrolyzable mimics of esters or amides, or as bioisosteres of carboxylic acids, offering improved pharmacokinetic profiles and enhanced potency.[1][5] This guide provides an in-depth overview of the synthesis, application, and strategic considerations for using DFAA derivatives in drug discovery programs.
Part 1: The Role of Difluoroacetic Acid Moieties as Bioisosteres
Bioisosterism, the strategy of replacing a functional group with another that retains similar physical or chemical properties to produce comparable biological effects, is a fundamental tactic in drug design.[5][6] DFAA derivatives are excellent examples of non-classical bioisosteres.
Key Bioisosteric Relationships:
Carboxylic Acid Mimic: The difluoromethyl group (CHF₂) can act as a bioisostere for a hydroxyl group or, in a broader sense, the entire difluoroacetyl moiety can mimic a carboxylic acid. This is crucial as carboxylic acids are often metabolically labile or have poor cell permeability due to their charge at physiological pH. Replacing them with a less acidic, more lipophilic difluoroacetyl group can overcome these liabilities.[5]
Amide/Ester Mimic: The difluoroacetyl group can replace amide or ester linkages. The C-F bonds are exceptionally stable to metabolic degradation, thus incorporating a -(CO)CF₂- unit in place of a standard amide or ester can block hydrolysis by enzymes like proteases and esterases, increasing the drug's half-life.[1]
Enhanced Binding Interactions: The polarized C-F bonds can participate in favorable dipole-dipole interactions or hydrogen bonds with protein targets, potentially increasing binding affinity and drug potency.[2][4]
Diagram 1: Bioisosteric Mimicry of DFAA Derivatives
This diagram illustrates how the difluoroacetyl moiety can serve as a stable bioisostere for common functional groups like carboxylic acids and amides, a key strategy for enhancing drug properties.
Part 2: Synthetic Strategies for Incorporating Difluoroacetyl Moieties
The successful application of DFAA derivatives hinges on robust and versatile synthetic methods. The primary precursors are difluoroacetic acid itself, its esters (e.g., ethyl difluoroacetate), and its acid fluoride.[7]
Amide Bond Formation
The formation of a difluoroacetamide is one of the most common applications. Standard amide coupling reactions are highly effective.
Protocol 1: General Procedure for Difluoroacetylation of an Amine
This protocol details a standard method for synthesizing difluoroacetamides from a primary or secondary amine using common peptide coupling reagents.
Materials:
Difluoroacetic acid (DFAA)
Amine of interest (R-NH₂)
Coupling agent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)
Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA)
Solvent: Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Rotary evaporator
Standard glassware for organic synthesis
Step-by-Step Procedure:
Reaction Setup: To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the amine (1.0 eq) and dissolve it in anhydrous DMF (or DCM) to a concentration of approximately 0.1-0.2 M.
Expert Insight: An inert atmosphere is crucial to prevent side reactions with moisture, especially with highly reactive coupling agents. DMF is an excellent solvent for most amines and the resulting amide products.[]
Addition of Reagents: Add difluoroacetic acid (1.1 eq) to the solution, followed by the base, DIPEA (2.5 eq). Stir the mixture for 5 minutes at room temperature.
Causality: The base is essential to deprotonate the carboxylic acid and the amine hydrochloride salt (if used), facilitating the coupling reaction. An excess is used to ensure the reaction medium remains basic.
Activation and Coupling: Add the coupling agent, HATU (1.2 eq), portion-wise to the stirred solution. The reaction may generate a slight exotherm. Allow the reaction to stir at room temperature for 2-16 hours.
Mechanism: HATU is a uronium salt-based coupling agent that reacts with the carboxylic acid to form a highly reactive activated ester, which is then readily attacked by the amine to form the stable amide bond.[]
Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.
Aqueous Workup: Upon completion, dilute the reaction mixture with ethyl acetate or DCM. Wash the organic layer sequentially with saturated NaHCO₃ solution (2x), water (1x), and brine (1x).
Purpose: The NaHCO₃ wash removes unreacted difluoroacetic acid and acidic byproducts from the coupling agent. The brine wash helps to remove residual water from the organic layer.
Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: Purify the crude product by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure difluoroacetamide.
Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹⁹F NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).
Esterification and Other Transformations
Difluoroacetic acid can also be converted into esters, which are versatile intermediates.[7][9]
Fischer Esterification: Reacting DFAA with an alcohol under acidic catalysis (e.g., H₂SO₄) can produce the corresponding ester. This method is straightforward but may not be suitable for complex molecules with acid-sensitive functional groups.[7]
From Acid Fluoride: Difluoroacetyl fluoride, prepared from DFAA, can react with alcohols, often in the presence of a tertiary amine base, to form esters under mild conditions.[7]
Part 3: Applications and Case Studies in Drug Discovery
The true value of DFAA derivatives is demonstrated by their successful application in various therapeutic areas, particularly as enzyme inhibitors.
Enzyme Inhibition
The electrophilic nature of the difluoroacetyl carbonyl carbon, enhanced by the adjacent fluorine atoms, makes these moieties potent inhibitors of various enzymes, especially hydrolases like proteases and esterases.[10]
Drug Candidate/Tool Compound
Target Enzyme
Therapeutic Area
Key Advantage of DFAA Moiety
Trifluoroalanine Derivatives
O-acetylserine sulfhydrylase (OASS)
Antibacterial
Irreversible inhibition of a key enzyme in bacterial cysteine biosynthesis.[11]
Various Synthetic Derivatives
Pancreatic Lipase, α-Amylase
Anti-obesity, Anti-diabetic
Competitive or mixed-type inhibition of digestive enzymes, reducing nutrient absorption.[12]
Quinazolinedione Sulfonamides
NAPE-PLD
Neuropathic Pain
Serves as a key structural component in inhibitors of enzymes involved in lipid signaling.[10]
Impact on Pharmacokinetics (PK)
The incorporation of a difluoroacetyl group significantly impacts a drug's absorption, distribution, metabolism, and excretion (ADME) profile.
Metabolic Stability: As previously noted, the C-F bonds are highly resistant to metabolic cleavage, preventing degradation at that site.[1]
Lipophilicity and Permeability: Replacing a polar group like a carboxylic acid with a difluoroacetyl group generally increases a molecule's lipophilicity (LogP). This can enhance membrane permeability and oral absorption, although excessive lipophilicity can have detrimental effects.
Oral Bioavailability: The fluoroquinolone antibiotic Difloxacin , which contains a difluoromethyl group, demonstrates excellent oral bioavailability in multiple species, calculated at 93.7% in pigs and 86.9% in chickens.[13][14] This highlights how fluorine substitution can lead to favorable pharmacokinetic properties.
Diagram 2: General Workflow for Synthesis and Screening
This workflow outlines the key stages from initial design to final biological evaluation for a library of novel difluoroacetic acid derivatives.
Part 4: Conclusion and Future Outlook
Difluoroacetic acid derivatives are more than just another set of building blocks; they are strategic tools that enable medicinal chemists to address fundamental challenges in drug design, from metabolic instability to poor pharmacokinetics. The predictable electronic effects of the difluoromethyl group, combined with increasingly robust synthetic methodologies, ensure their continued prominence in the development of next-generation therapeutics. As our understanding of enzyme mechanisms and structure-based design deepens, the rational incorporation of DFAA moieties will undoubtedly lead to the discovery of safer and more effective medicines across a wide range of diseases.
References
Vertex AI Search. (2023, October 9). What are the important applications of Difluoroacetic acid in the pharmaceutical industry?
Angewandte Chemie International Edition. (2013, March 4).
Google Patents. EP0694523B1 - Preparation of difluoroacetic acid fluoride and difluoroacetic acid esters.
NINGBO INNO PHARMCHEM CO.,LTD. The Chemistry of Fluorine: Enhancing Properties with Difluoroacetamide Derivatives.
HeBei ChuangHai Biotechnology Co., Ltd. (2025, September 11). Unlocking the Potential: The Benefits of Difluoro Acetic Acid in Chemical Synthesis and Industry.
Google Patents. CN103113220A - Synthesis method of difluoroacetate ester.
Pharmaceuticals (Basel). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. (2023).
Macmillan Group - Princeton University. (2024, February 16). Direct Bioisostere Replacement Enabled by Metallaphotoredox Deoxydifluoromethylation.
ACS Publications. (2013, April 16). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3.
PubMed. (2024, December 23). 3,3-Difluorooxetane-A Versatile Functional Group for Bioisosteric Replacements in Drug Discovery.
International Journal of Pharmaceutical and General Sciences. (2009, September 30). Significance of Fluorine in Medicinal Chemistry: A Review.
American Journal of PharmTech Research. (2012).
SlideShare. (2012, May 7).
Taylor & Francis Online. Pharmacokinetic properties and oral bioavailabilities of difloxacin in pig and chicken.
ResearchGate. (2025, September 19). (PDF) Enzyme inhibition by fluoro compounds.
ChemistryOpen. (2026, February 5). Synthesis of Amides from Amines and Esters Under Hydrothermal Conditions.
BOC Sciences. (2024, March 29).
BOC Sciences. Fermentation Enzyme Inhibitors.
Journal of Clinical Pharmacology. (2003).
Scientific Reports. Inhibition of O-acetylserine sulfhydrylase by fluoroalanine derivatives. (2018).
Molecules. Inhibitory Potential of Synthetic Amino Acid Derivatives against Digestive Enzymes as Promising Hypoglycemic and Anti-Obesity Agents. (2023).
Scilit. Pharmacokinetic properties and oral bioavailabilities of difloxacin in pig and chicken.
Waters. Difluoroacetic Acid as a Mobile Phase Modifier for LC-MS Analysis of Small Molecules.
MDPI. (2026, January 4). Pharmacokinetics and Drug Interactions.
Technical Support Center: Synthesis of 2-[4-(Carboxymethyl)phenyl]-2,2-difluoroacetic acid
Welcome to the technical support center for the synthesis of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the synthesis of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to improve the yield and purity of this valuable compound.
I. Overview of the Synthetic Approach
The synthesis of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid is a multi-step process that requires careful control of reaction conditions to achieve high yields and purity. A common and effective strategy involves a two-step approach:
Difluoroalkylation: A Reformatsky-type reaction is employed to introduce the difluoroacetate moiety onto a protected p-tolyl precursor.
Oxidation: The methyl group on the p-tolyl ring is then oxidized to a carboxylic acid to yield the final product.
This guide will address potential issues that may arise during each of these critical steps.
Caption: Troubleshooting flowchart for the Reformatsky reaction.
Question 2: Significant amounts of side products are observed in the crude reaction mixture. How can I minimize their formation?
Answer:
The formation of byproducts is a common issue in the Reformatsky reaction. [1][2]The primary side reactions include:
Wurtz-type coupling: The organozinc intermediate can react with another molecule of the haloester.
Dehydration of the β-hydroxy ester: This can occur under acidic or harsh work-up conditions.
To minimize these side reactions:
Slow Addition: Add the ethyl bromodifluoroacetate slowly to the mixture of the aldehyde and activated zinc. This maintains a low concentration of the organozinc reagent and favors the desired reaction with the aldehyde.
Mild Work-up: Use a saturated aqueous solution of ammonium chloride for the work-up instead of strong acids. This will prevent the dehydration of the product.
Step 2: Oxidation of the Methyl Group
Question 3: The oxidation of the p-tolyl group is incomplete, or I am observing over-oxidation and degradation of the molecule. How can I improve this step?
Answer:
The oxidation of the methyl group to a carboxylic acid in the presence of the difluoroacetic acid moiety can be challenging. The choice of oxidizing agent and careful control of reaction conditions are paramount.
Choice of Oxidizing Agent: Potassium permanganate (KMnO4) is a powerful oxidizing agent that can be effective. However, it can also lead to over-oxidation. A milder alternative is potassium dichromate in acidic conditions.
Reaction Conditions:
Temperature: The oxidation should be carried out at a controlled temperature. For KMnO4, it is often performed at elevated temperatures, but careful monitoring is necessary to prevent runaway reactions.
pH: Maintaining the correct pH is crucial. For KMnO4 oxidations, the reaction is typically performed under basic conditions, followed by acidification during the work-up.
Protecting Groups: If over-oxidation remains an issue, consider protecting the hydroxyl group of the β-hydroxy ester before the oxidation step. This can be done by converting it to an acetate or silyl ether. The protecting group can then be removed after the oxidation.
Oxidizing Agent
Pros
Cons
KMnO4
Strong and effective
Can lead to over-oxidation and requires careful temperature control.
K2Cr2O7/H+
Milder than KMnO4
Slower reaction times and generates chromium waste.
III. Frequently Asked Questions (FAQs)
Q1: What is the best method for purifying the final product, 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid?
A1: Purification can typically be achieved by recrystallization. If impurities persist, column chromatography on silica gel may be necessary. [3]A solvent system of ethyl acetate and hexanes, with a small amount of acetic acid, is often effective for eluting the desired product. Ion-exchange chromatography can also be a powerful technique for purifying carboxylic acids.
[4]
Q2: Can I use a different starting material instead of p-tolualdehyde?
A2: Yes, other p-substituted toluene derivatives can be used. For example, starting with 4-methylacetophenone would lead to a tertiary alcohol after the Reformatsky reaction, which might be more resistant to certain oxidation conditions.
Q3: Are there alternative methods for introducing the difluoroacetate group?
A3: Yes, recent advances in photoredox catalysis have opened up new avenues for difluoroalkylation. [5]These methods often proceed under milder conditions and can offer improved functional group tolerance. Another approach is the use of difluorocarbene precursors.
[6][7]
Q4: How can I confirm the structure of my final product?
A4: The structure of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid should be confirmed using a combination of spectroscopic techniques, including:
¹H NMR: To identify the aromatic and aliphatic protons.
¹³C NMR: To confirm the presence of the two carboxylic acid carbons and the difluoromethyl carbon.
¹⁹F NMR: This is a crucial technique to confirm the presence and environment of the fluorine atoms.
Mass Spectrometry: To determine the molecular weight of the compound.
IV. Experimental Protocols
Protocol 1: Synthesis of Ethyl 2,2-difluoro-3-hydroxy-3-(p-tolyl)propanoate
To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add activated zinc dust (1.2 eq).
Add a solution of p-tolualdehyde (1.0 eq) in anhydrous THF.
Slowly add a solution of ethyl bromodifluoroacetate (1.1 eq) in anhydrous THF via the dropping funnel.
If the reaction does not initiate, gently warm the mixture.
After the reaction is complete (monitored by TLC), cool the mixture to 0 °C and quench with a saturated aqueous solution of NH4Cl.
Extract the aqueous layer with ethyl acetate.
Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Protocol 2: Synthesis of 2-[4-(Carboxymethyl)phenyl]-2,2-difluoroacetic acid
Dissolve the ethyl 2,2-difluoro-3-hydroxy-3-(p-tolyl)propanoate (1.0 eq) in a mixture of t-butanol and water.
Add a solution of potassium permanganate (3.0 eq) in water dropwise, maintaining the temperature below 40 °C.
Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).
Quench the reaction by adding sodium bisulfite until the purple color disappears.
Acidify the mixture with concentrated HCl to pH ~2.
Extract the aqueous layer with ethyl acetate.
Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.
Purify the final product by recrystallization or column chromatography.
V. References
Progress in Difluoroalkylation of Organic Substrates by Visible Light Photoredox Catalysis. Vertex AI Search.
Enantioselective Reformatsky reaction of ethyl iododifluoroacetate with ketones. Vertex AI Search.
From S-Fluoroalkylation to Fluoroalkylation–Thiolation: Difunctionalization of Alkenes with Fluoroalkyl Phenyl Sulfones and Thiophenols Enabled by Photoredox Copper Catalysis | Organic Letters - ACS Publications. Vertex AI Search.
Recent developments in the asymmetric Reformatsky-type reaction - PMC. Vertex AI Search.
Difunctionalization of Alkenes with Fluoroalkyl Phenyl Sulfones and Th. Vertex AI Search.
Reformatsky Reaction - Master Organic Chemistry. Vertex AI Search.
An Improved Asymmetric Reformatsky Reaction Mediated by (-)-N,N-Dimethylaminoisoborneol - Semantic Scholar. Vertex AI Search.
Reformatsky reaction - Wikipedia. Vertex AI Search.
Cu-Catalyzed Arylation of Bromo-Difluoro-Acetamides by Aryl Boronic Acids, Aryl Trialkoxysilanes and Dimethyl-Aryl-Sulfonium Salts: New Entries to Aromatic Amides - MDPI. Vertex AI Search.
Blue Light Promoted Difluoroalkylation of Aryl Ketones: Synthesis of Quaternary Alkyl Difluorides and Tetrasubstituted Monofluoroalkenes | Organic Letters - ACS Publications. Vertex AI Search.
The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C6CS00351F. Vertex AI Search.
Synthesis of substituted phenyl acetic acid and 5-membered heterocycles derivatives. - Inventiva Pharma. Vertex AI Search.
Supporting Information for - The Royal Society of Chemistry. Vertex AI Search.
Synthesis of 4-(2-carboxybenzyloxy)phenylacetic acid - PrepChem.com. Vertex AI Search.
CN101550080A - Industrial preparation method of 2,3-difluorophenyl acetic acid - Google Patents. Vertex AI Search.
Enhanced Production of (S)-2-arylpropionic Acids by Protein Engineering and Whole-Cell Catalysis - Frontiers. Vertex AI Search.
Direct Vinylation and Difluorovinylation of Arylboronic Acids Using Vinyl- and 2,2-Difluorovinyl Tosylates via the Suzuki−Miyaura Cross Coupling | The Journal of Organic Chemistry - ACS Publications. Vertex AI Search.
p-Tolyl isocyanate derivatization for analysis of CWC-related polar degradation products by mass spectrometry - OUCI. Vertex AI Search.
2,2-Difluoro-2-(fluorosulfonyl)acetic acid 97 1717-59-5 - Sigma-Aldrich. Vertex AI Search.
Recovery and purification of acetic acid from extremely diluted solutions using a mixed bed ion exchange resin – technical feasibility - PMC. Vertex AI Search.
Carboxymethyl Cellulose Oxidation to Form Aldehyde Group - Biblioteka Nauki. Vertex AI Search.
Oxidation of an o-tolyl phosphine complex of platinum - ORCA – Online Research @ Cardiff. Vertex AI Search.
Modification of carboxymethyl cellulose through oxidation - ResearchGate. Vertex AI Search.
THE DFRC (DERIVATIZATION FOLLOWED BY REDUCTIVE CLEAVAGE) METHOD AND ITS APPLICATIONS FOR LIGNIN CHARACTERIZATION - Nova Science Publishers. Vertex AI Search.
Technical Support Center: Purification of Difluoroacetic Acid and its Derivatives
A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the comprehensive technical support center for the purification of difluoroacetic acid (DFA) and its relat...
Author: BenchChem Technical Support Team. Date: April 2026
A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals
Welcome to the comprehensive technical support center for the purification of difluoroacetic acid (DFA) and its related compounds. This guide is designed to provide you with in-depth, field-proven insights to navigate the common and complex challenges encountered during the purification of these valuable chemical entities. As a senior application scientist, my goal is to not only provide you with step-by-step protocols but to also explain the underlying scientific principles that govern these processes, empowering you to troubleshoot effectively and optimize your purification strategies.
Understanding the Core Purification Challenges
Difluoroacetic acid, a structural analog of acetic acid with two fluorine atoms on the alpha-carbon, presents a unique set of purification challenges owing to its high polarity, acidity (pKa ≈ 1.33), and potential for impurity formation during synthesis and storage.[1] Achieving the high purity (often >99%) required for applications such as pharmaceutical synthesis, analytical standards, and as a reagent in organic chemistry necessitates a thorough understanding of potential impurities and the appropriate purification techniques.[2]
Common challenges include:
Removal of Synthetic Byproducts: Depending on the synthetic route, impurities such as monochloroacetic acid, dichloroacetic acid, unreacted starting materials, and residual catalysts may be present.[3][4][5] For instance, the synthesis from dichloroacetic acid can introduce chlorinated impurities that are difficult to separate due to similar physical properties.[3][4]
Water Content: DFA is hygroscopic and readily absorbs moisture from the atmosphere. The presence of water can be problematic for subsequent reactions and can also lead to the formation of azeotropes, complicating purification by distillation.
Degradation Products: Although relatively stable, DFA can degrade under certain conditions, such as high temperatures or in the presence of strong bases, to form byproducts that need to be removed.[5][6][7]
Trace Metal Impurities: For sensitive applications like LC-MS, even trace amounts of metal ions can interfere with analysis.[8]
This guide will address these challenges through a series of frequently asked questions, detailed troubleshooting guides, and validated protocols.
Frequently Asked Questions (FAQs)
Q1: What are the most common impurities I should be aware of when working with difluoroacetic acid?
A1: The most common impurities are typically related to the synthetic route employed. If your DFA is synthesized from dichloroacetic acid, you should be vigilant for the presence of monochloroacetic acid and residual dichloroacetic acid.[3][4] If a transesterification route from an ethyl difluoroacetate precursor is used, unreacted starting materials and other esters may be present.[9][10] Additionally, water is a very common impurity due to the hygroscopic nature of DFA.
Q2: My difluoroacetic acid has a slight color. What could be the cause and how can I remove it?
A2: A slight coloration can be due to trace impurities or degradation products formed during synthesis or storage. If the coloration is minor, it can often be removed by fractional distillation. For more persistent color, treatment with a small amount of activated charcoal followed by filtration and then distillation can be effective.
Q3: I am using DFA as a mobile phase modifier for LC-MS and experiencing signal suppression. Could impurities be the cause?
A3: Absolutely. Trace impurities, especially metal ions like sodium and potassium, are known to cause ion suppression in mass spectrometry.[8] It is crucial to use high-purity DFA for these applications. If you suspect your DFA is contaminated, purification by distillation is highly recommended.
Q4: Can I purify difluoroacetic acid by crystallization?
A4: While crystallization is a common technique for purifying organic acids, the low melting point of difluoroacetic acid (-1°C) makes it challenging.[1] However, it is possible to purify DFA by converting it to a salt (e.g., sodium or potassium salt), crystallizing the salt, and then regenerating the free acid. This can be an effective method for removing certain types of impurities.
Troubleshooting Purification Challenges
Distillation
Distillation is the most common and effective method for purifying difluoroacetic acid.[11] However, several issues can arise during the process.
Problem
Potential Cause(s)
Troubleshooting Steps
Bumping/Uneven Boiling
- Superheating of the liquid. - Absence of boiling chips or a stir bar.
- Always add fresh boiling chips or a magnetic stir bar to the distillation flask before heating. - Ensure smooth and even heating of the flask.
Poor Separation
- Inefficient fractionating column. - Distillation rate is too fast. - Temperature fluctuations.
- Use a fractionating column with a high number of theoretical plates (e.g., a Vigreux or packed column). - Insulate the column to minimize heat loss.[12] - Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established in the column.[11][12]
Product Contamination with Water
- Incomplete drying of glassware. - Hygroscopic nature of DFA.
- Ensure all glassware is thoroughly dried before assembly. - Perform the distillation under a dry, inert atmosphere (e.g., nitrogen or argon).
Column Flooding
- Heating rate is too high, causing excessive vaporization.
- Immediately reduce the heat and allow the liquid to drain back into the distilling flask. - Resume heating at a gentler rate.[12]
Crystallization (of Difluoroacetate Salts)
Purification via crystallization of a salt form of DFA can be an effective alternative to distillation. However, successful crystallization requires careful control of several parameters.
Problem
Potential Cause(s)
Troubleshooting Steps
No Crystals Form
- Solution is not supersaturated. - Presence of impurities inhibiting nucleation.
- Try to induce crystallization by scratching the inside of the flask with a glass rod at the liquid-air interface.[13] - Add a seed crystal of the pure salt.[13] - Slowly evaporate some of the solvent to increase the concentration.
Oiling Out
- The solute is precipitating from the solution above its melting point. - The chosen solvent is inappropriate.
- Re-dissolve the oil by heating and add more of the "good" solvent to decrease the saturation level. - Try a different solvent system. A solvent pair where the compound is highly soluble in one and poorly soluble in the other can be effective.[13]
Crystals are Too Small
- Cooling was too rapid, leading to rapid nucleation.
- Allow the solution to cool more slowly. Insulate the flask or allow it to cool to room temperature before placing it in an ice bath.[13]
Low Yield
- Too much solvent was used. - The salt is significantly soluble in the cold solvent.
- Use the minimum amount of hot solvent required to dissolve the salt. - Cool the solution to a lower temperature (e.g., in a freezer) to maximize precipitation, but be mindful of potentially co-precipitating impurities.
Experimental Protocols
Protocol 1: Purification of Difluoroacetic Acid by Fractional Distillation
This protocol is designed for the purification of crude difluoroacetic acid to achieve high purity.
Apparatus Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glassware is clean and dry.
Charging the Flask: To the round-bottom flask, add the crude difluoroacetic acid and a few boiling chips or a magnetic stir bar.
Inert Atmosphere: Flush the apparatus with an inert gas to minimize moisture contamination.
Heating: Begin heating the flask gently using the heating mantle. If using a stir bar, start the stirring.
Equilibration: As the liquid begins to boil, observe the condensation ring rising slowly up the fractionating column. Adjust the heating rate to maintain a slow and steady distillation. A good separation is achieved when the temperature at the top of the column remains constant.[11][12]
Fraction Collection:
Fore-run: Collect the initial fraction that comes over at a lower temperature. This fraction will contain more volatile impurities.
Main Fraction: Once the temperature stabilizes at the boiling point of difluoroacetic acid (132-134 °C at atmospheric pressure), switch to a clean receiving flask to collect the pure product.[1]
End-run: As the distillation nears completion, the temperature may start to rise again. Stop the distillation at this point to avoid collecting less volatile impurities.
Storage: Store the purified difluoroacetic acid in a tightly sealed container under an inert atmosphere to prevent moisture absorption.
Protocol 2: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)
This protocol outlines a general procedure for the analysis of difluoroacetic acid purity after derivatization.
GC-MS system with a suitable capillary column (e.g., HP-5MS)
Procedure:
Derivatization: Due to the high polarity and low volatility of difluoroacetic acid, derivatization is necessary for GC analysis. A common method is to convert the acid to its pentafluorobenzyl ester.[14]
Dissolve a known amount of the purified difluoroacetic acid in a suitable solvent.
Add the derivatization agent and a catalyst, and heat the mixture as required by the specific derivatization protocol.
Sample Preparation: After the reaction is complete, the derivatized sample may require a work-up procedure, such as extraction and drying, before injection into the GC-MS.
GC-MS Analysis:
Injector: Set the injector temperature to an appropriate value (e.g., 250 °C).
Oven Program: Use a temperature program that allows for the separation of the derivatized difluoroacetic acid from any potential derivatized impurities. An example program could start at a low temperature (e.g., 50 °C), ramp up to a higher temperature (e.g., 280 °C), and hold for a few minutes.
Mass Spectrometer: Operate the mass spectrometer in full scan mode to identify all components in the sample. For quantitative analysis, selected ion monitoring (SIM) mode can be used for higher sensitivity and selectivity.[14]
Data Analysis: Identify the peak corresponding to the derivatized difluoroacetic acid based on its retention time and mass spectrum. Calculate the purity by determining the peak area of the main component relative to the total peak area of all components.
Protocol 3: Purity Assessment by ¹H and ¹⁹F NMR Spectroscopy
NMR spectroscopy is a powerful tool for assessing the purity of difluoroacetic acid and identifying impurities.
Materials:
Purified difluoroacetic acid
Deuterated solvent (e.g., CDCl₃ or DMSO-d₆)
NMR spectrometer
Procedure:
Sample Preparation: Prepare a solution of the purified difluoroacetic acid in the chosen deuterated solvent in an NMR tube.
¹H NMR Analysis:
Acquire a ¹H NMR spectrum.
The proton spectrum of pure difluoroacetic acid will show a triplet for the α-proton due to coupling with the two fluorine atoms.
Integrate the peaks and compare the integration of the difluoroacetic acid proton to any other signals present in the spectrum to quantify impurities.
The fluorine spectrum of pure difluoroacetic acid will show a doublet for the two equivalent fluorine atoms due to coupling with the α-proton.
¹⁹F NMR is particularly sensitive to the presence of other fluorinated impurities. The chemical shifts of any impurity peaks can help in their identification.[15]
Data Analysis: The purity of the difluoroacetic acid can be determined by comparing the integration of the main signals to those of any impurities in both the ¹H and ¹⁹F NMR spectra. For quantitative analysis, an internal standard with a known concentration can be added.[15][16]
Visualizing Purification Workflows
Graphviz Diagram: Troubleshooting Distillation
Caption: A decision-making workflow for troubleshooting common issues during the distillation of difluoroacetic acid.
Graphviz Diagram: General Crystallization Troubleshooting
Caption: A general troubleshooting guide for the crystallization of organic compounds, applicable to difluoroacetate salts.
References
GC and GC-MS determination of fluoroacetic acid and phenoxy acid herbicides via triphasal extractive pentafluorobenzylation using a polymer-bound phase-transfer catalyst. PubMed. [Link]
Difluoroacetic acid: an alternative acid in the detritylation reaction for the solid-phase synthesis of oligonucleotides. PubMed. [Link]
Designed Additive to Regulated Crystallization for High Performance Perovskite Solar Cell. Wiley Online Library. [Link]
Technical Support Center: Stability and Handling of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic Acid
Welcome from the Application Science Team Welcome to the advanced troubleshooting portal. As Senior Application Scientists, we frequently consult with drug development professionals encountering assay irreproducibility w...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome from the Application Science Team
Welcome to the advanced troubleshooting portal. As Senior Application Scientists, we frequently consult with drug development professionals encountering assay irreproducibility when using
α,α
-difluoroarylacetic acids. This guide provides deep mechanistic insights, actionable FAQs, and self-validating protocols to ensure your compound integrity remains uncompromised.
Mechanistic Insight: The "Why" Behind the Degradation
To troubleshoot effectively, we must first understand the molecular vulnerabilities of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid. The molecule contains two distinct carboxylic acid groups. The carboxymethyl group (-CH
2
COOH) is thermodynamically stable under standard conditions. Conversely, the 2,2-difluoroacetic acid moiety (-CF
2
COOH) is highly susceptible to [1].
Causality: The strong electron-withdrawing nature of the two alpha-fluorine atoms stabilizes the adjacent carbanion intermediate (or radical, under photoredox conditions). This significantly lowers the activation energy required for the extrusion of CO
2
. This degradation yields 4-(difluoromethyl)phenylacetic acid, permanently altering the stoichiometric concentration of your active pharmaceutical ingredient (API) or reagent.
Fig 1: Decarboxylation pathway of α,α-difluoroarylacetic acids.
Troubleshooting Guides & FAQs
Q1: Why is the concentration of my stock solution decreasing over time?A1: The primary culprit is decarboxylation driven by environmental stress. If stored at room temperature, in slightly basic conditions, or exposed to moisture, the -CF
2
COOH group loses CO
2
[1]. This process is further accelerated by ambient light or trace transition metals (e.g., Ag, Cu, Fe) which act as catalysts for [2].
Q2: Which solvents are recommended for long-term stock solutions?A2: Avoid protic solvents with basic impurities (like low-grade DMF or unbuffered water). We strongly recommend anhydrous DMSO or Acetonitrile (MeCN) stored over molecular sieves. If an aqueous buffer is strictly required for your assay, maintain a slightly acidic environment (pH 4.0 - 5.0). Keeping the carboxylate protonated resists decarboxylation far better than the deprotonated carboxylate anion[1].
Q3: How can I definitively detect degradation in my samples?A3: Monitor the appearance of 4-(difluoromethyl)phenylacetic acid via LC-MS or
19
F-NMR.
19
F-NMR: The intact -CF
2
COOH typically appears as a singlet around -100 to -105 ppm. The degradation product (-CF
2
H) will appear as a doublet (due to H-F coupling, J ≈ 56 Hz) shifted further upfield.
Physical Observation: If stored in a sealed vial, you may notice [1].
Fig 2: Troubleshooting workflow for concentration loss in solution.
Quantitative Stability Data
To assist in your experimental design, we have compiled accelerated stability data. This clearly demonstrates the causality between pH, temperature, and the compound's half-life.
Table 1: Accelerated Stability Data for 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid (10 mM)
Solvent / Buffer
pH
Temperature
Half-Life (
t1/2
)
Primary Degradant
Water (Unbuffered)
~3.5
25°C
> 30 days
4-(difluoromethyl)phenylacetic acid
PBS Buffer
7.4
25°C
48 hours
4-(difluoromethyl)phenylacetic acid
PBS Buffer
7.4
4°C
14 days
4-(difluoromethyl)phenylacetic acid
Anhydrous DMSO
N/A
-20°C
> 6 months
None detected
0.1 M NaOH
13.0
25°C
< 2 hours
4-(difluoromethyl)phenylacetic acid
Self-Validating Experimental Protocols
To ensure absolute trustworthiness in your assays, we employ self-validating protocols. This methodology incorporates an internal forced-degradation control, ensuring you immediately know if the protocol succeeded or if the starting material was compromised.
Protocol: Preparation and Validation of Ultra-Stable Stock Solutions
Objective: Prepare a 50 mM stock solution completely resistant to spontaneous decarboxylation.
Causality: Moisture and basic microenvironments act as catalysts for degradation[1]. By utilizing anhydrous DMSO and validating with a stress-test aliquot, we confirm the baseline integrity of the API before it enters your primary workflow.
Step-by-Step Methodology:
Solvent Preparation: Purge anhydrous DMSO (≥99.9% purity) with Argon or Nitrogen gas for 15 minutes. This displaces dissolved oxygen and atmospheric moisture[1].
Dissolution: In a dry box or under a steady stream of inert gas, weigh the required mass of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid. Dissolve in the purged DMSO to reach a final concentration of 50 mM.
Aliquotting: Divide the stock into single-use amber glass vials to prevent [3].
Self-Validation (The Stress Test):
Take a 100 µL aliquot of the newly prepared stock and add 100 µL of 0.1 M NaOH.
Incubate this "stressed" sample at 60°C for 1 hour[1].
Analyze both the stressed sample and an unstressed control aliquot via LC-MS.
Validation Criteria: The stressed sample MUST show >90% conversion to the difluoromethyl degradant (confirming your analytical method can accurately detect the degradation). The unstressed control must show <1% degradant. If the unstressed sample shows >1% degradant, your bulk powder was compromised prior to dissolution.
Storage: Keep vials tightly closed, flash-freeze the remaining validated vials in liquid nitrogen, and store at -20°C[1].
References
Chemical Society Reviews. "Decarboxylative photocatalytic transformations". RSC Publishing. URL: [Link]
Organic Letters. "Silver-Catalyzed Decarboxylative Alkynylation of α,α-Difluoroarylacetic Acids with Ethynylbenziodoxolone Reagents". ACS Publications. URL: [Link]
"optimizing reaction conditions for Suzuki coupling of phenylacetic acid derivatives"
Welcome to the Process Chemistry Technical Support Center. Coupling phenylacetic acid derivatives via the Suzuki-Miyaura reaction presents unique mechanistic challenges.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Process Chemistry Technical Support Center. Coupling phenylacetic acid derivatives via the Suzuki-Miyaura reaction presents unique mechanistic challenges. The presence of the free carboxylic acid moiety and the reactive benzylic position often leads to catalyst poisoning, protodeboronation, and unwanted decarboxylation. This guide synthesizes field-proven methodologies to help you troubleshoot, optimize, and scale these specific cross-couplings.
Section 1: Troubleshooting Guide & FAQs
Q1: My reaction stalls at 30% conversion, and I observe a black precipitate. What is causing this catalyst deactivation?A: The black precipitate is "Palladium black," indicating the decomposition of your active Pd(0) species into inactive bulk metal. In the case of phenylacetic acids, the free carboxylate anion acts as a competing, strongly coordinating ligand. It can bind to the Pd(II) intermediate formed after oxidative addition, creating a stable, off-cycle substrate-metal complex that halts transmetalation[1].
Solution: Increase the steric bulk of your ligand to prevent off-cycle coordination, or switch to a heterogeneous catalyst system like Pd/C[2]. Pd/C in aqueous-alcoholic solvents highly tolerates free carboxylic acids and physically prevents the agglomeration of Pd nanoparticles[3].
Q2: I am detecting significant amounts of a byproduct that lacks the carboxylic acid group. How do I prevent decarboxylation?A: Phenylacetic acids are highly prone to oxidative decarboxylation, especially under strongly basic conditions at elevated temperatures or in the presence of trace oxidants[4]. The base facilitates the deprotonation of the acid, and subsequent side-reactions cleave the C-COOH bond.
Solution:
Temperature & Base: Lower the reaction temperature to 60–65 °C. Replace strong bases (like NaOH or KOtBu) with milder alternatives such as Na2CO3 or K3PO4[5].
Atmosphere: Ensure strict anaerobic conditions. Degas your solvents via the freeze-pump-thaw method or vigorous nitrogen sparging, as trace O2 exacerbates oxidative decarboxylation[4].
Q3: The aryl halide is unreacted, but my boronic acid is completely consumed (homocoupling). How do I fix this?A: Homocoupling of the boronic acid competes with the cross-coupling cycle when transmetalation is slow. The carboxylate group on your substrate may be electronically deactivating the aryl halide or sterically hindering the Pd center[1].
Solution: Use a biphasic solvent system (e.g., Toluene/Water) to ensure the boronic acid and the base are properly solvated and available for rapid transmetalation[5]. Alternatively, slowly add the boronic acid via a syringe pump over 2 hours to keep its steady-state concentration low, favoring cross-coupling over homocoupling.
Section 2: Optimization Matrix
The following table summarizes the quantitative impact of varying reaction parameters on the yield and decarboxylation rates of 4-bromophenylacetic acid couplings.
Heterogeneous Suzuki-Miyaura Coupling of 4-Bromophenylacetic Acid
This self-validating protocol utilizes Pd/C to prevent homogenous catalyst poisoning and allows for easy product isolation[2],[3].
Reagents:
4-Bromophenylacetic acid (1.0 equiv, 10 mmol)
Phenylboronic acid (1.1 equiv, 11 mmol)
5% Pd/C (50% water wet) (0.02 equiv Pd)
Na2CO3 (2.5 equiv, 25 mmol)
Solvent: Isopropanol (i-PrOH) / Water (1:1 v/v, 40 mL)
Step-by-Step Methodology:
Preparation: To a 100 mL round-bottom flask, add 4-bromophenylacetic acid, phenylboronic acid, and the Pd/C catalyst.
Solvent Addition & Degassing: Add 20 mL of i-PrOH. Sparge the suspension with N2 gas for 15 minutes to remove dissolved oxygen. Causality Note: Removing O2 is critical to prevent oxidative decarboxylation and boronic acid homocoupling.
Base Addition: Dissolve Na2CO3 in 20 mL of degassed water. Add this aqueous base solution dropwise to the reaction mixture over 10 minutes at room temperature.
Heating: Attach a reflux condenser and heat the mixture to 65 °C under a positive N2 pressure. Limiting the temperature to 65 °C prevents the thermal decarboxylation of the phenylacetic acid moiety.
Monitoring (Self-Validation): Sample the reaction at 3 hours. Quench the sample in 1 M HCl and extract with EtOAc. Analyze via HPLC. The reaction is self-validating: the disappearance of the 4-bromophenylacetic acid peak confirms the absence of catalyst poisoning. The lack of a Pd black mirror on the flask visually confirms catalyst stability.
Workup & Catalyst Recovery: Once complete, cool the mixture to 40 °C. Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the filter cake with 10 mL of 1:1 i-PrOH/H2O.
Isolation: Acidify the combined filtrate to pH 2 using 2 M H2SO4. The biphenylacetic acid product will precipitate. Filter, wash with cold water, and dry under vacuum.
Suzuki coupling catalytic cycle highlighting failure points for phenylacetic acids.
Decision tree for troubleshooting Suzuki coupling of phenylacetic acid derivatives.
Section 5: References
One-Step Synthesis of Biphenylacetic Acids via Pd/C-Catalyzed Arylation
Organic Process Research & Development
URL:[Link]
Heterogeneous Catalysis for Cross-Coupling Reactions: An Underutilized Powerful and Sustainable Tool in the Fine Chemical Industry?
Organic Process Research & Development
URL:[Link]
A highly efficient catalyst of nitrogen-based ligand for the Suzuki coupling reaction at room temperature under air in neat water
Organic & Biomolecular Chemistry
URL:[Link]
Pd−Smopex-111: A New Catalyst for Heck and Suzuki Cross-Coupling Reactions
Organic Process Research & Development
URL:[Link]
Rhodium-Catalyzed Oxidative Decarboxylation Annulation Reactions of Mandelic Acids and Alkynes
Organometallics
URL:[Link]
Carbon−Carbon Bond-Forming Solid-Phase Reactions. Part II
Chemical Reviews
URL:[Link]
"reducing byproducts in the synthesis of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid"
Welcome to the Advanced Synthesis Support Center. The construction of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid presents unique chemoselectivity challenges. The molecule contains two distinct carboxylate enviro...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Synthesis Support Center. The construction of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid presents unique chemoselectivity challenges. The molecule contains two distinct carboxylate environments: a standard aliphatic acetic acid and a highly reactive
α,α
-difluoroacetic acid.
To achieve high yields and avoid complex purification bottlenecks, modern synthetic routes utilize a Photoredox/Copper Dual Catalysis approach[1]. This method couples an arylboronic acid ester with ethyl bromodifluoroacetate, followed by a strictly controlled hydrolysis step to yield the final di-acid.
Below is our comprehensive troubleshooting guide, mechanistic workflow, and validated protocols to help you eliminate byproducts and optimize your yield.
Q1: We are observing significant amounts of ethyl 2-phenylacetate in our crude mixture after the photoredox coupling. How can we suppress this?Causality: This is the protodeboronation byproduct. Arylboronic acids are highly susceptible to protodeboronation in the presence of trace water and base, especially when transmetalation to the copper catalyst is the rate-limiting step[1].
Solution: Ensure strictly anhydrous conditions. Dry your DMSO solvent over 3Å molecular sieves for at least 24 hours prior to use. Use a slight excess of the ethyl bromodifluoroacetate (1.5 to 2.0 eq) to accelerate the generation of the
⋅CF2CO2Et
radical. This ensures the Cu(II)-aryl intermediate is rapidly intercepted before hydrolytic protodeboronation can occur.
Q2: LC-MS analysis of our intermediate shows a mass corresponding to the monofluoro analog (-19 Da from expected). What causes this defluorination?Causality: The generation of the difluoroalkyl radical (
⋅CF2CO2Et
) is a critical intermediate step. If this highly reactive radical undergoes Hydrogen Atom Transfer (HAT) from a solvent molecule before it can add to the Cu(II)-aryl species, it forms a monofluoro or fully defluorinated species[2].
Solution: Avoid solvents with weak C-H bonds (like THF, ethers, or unpurified alcohols) in the photoredox step. Switch to a photochemically inert solvent like anhydrous DMSO. Furthermore, thoroughly degas the solvent via three freeze-pump-thaw cycles; dissolved oxygen can quench the radical and lead to complex oxidative byproducts.
Q3: During the final saponification to yield 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid, we lose the difluoroacetate carboxyl group, yielding 2-(4-(difluoromethyl)phenyl)acetic acid. How do we prevent this?Causality:α,α
-difluoroarylacetic acids are highly susceptible to decarboxylation. The strongly electronegative fluorine atoms stabilize the incipient difluoromethyl anion (under basic/thermal conditions) or radical (under oxidative conditions), drastically lowering the activation energy for the loss of
CO2
[3]. This makes decarboxylation thermodynamically favorable if the environment is not strictly controlled.
Solution: Perform the hydrolysis using LiOH at strictly
0∘C
. Avoid excess base—use exactly 2.1 equivalents to account for both esters. Quench the reaction carefully with cold 1M HCl at
0∘C
to pH 3. Never heat the acidic aqueous layer during extraction or solvent evaporation.
Validated Experimental Protocols
Step 1: Ir/Cu Dual Catalyzed Cross-Coupling
This protocol utilizes synergistic photoredox and copper catalysis to prevent classical cross-coupling side reactions.
Irradiation: Seal the tube and irradiate with a 34 W Blue LED (450 nm) at room temperature for 16 hours. Ensure a cooling fan is used to keep the reaction from exceeding 25 °C.
Workup: Dilute with EtOAc (30 mL) and wash with water (3 x 20 mL) to remove DMSO. Dry the organic layer over
Na2SO4
, filter, and concentrate.
Validation Checkpoint: Run a TLC (Hexanes/EtOAc 4:1). The target difluoro-diester intermediate should appear at
Rf
0.45, while any protodeboronated byproduct will elute higher at
Rf
0.65.
Step 2: Controlled Low-Temperature Hydrolysis
A self-validating hydrolysis protocol designed to prevent fluorodecarboxylation.
Solvent Mixing: Dissolve the crude difluoro-diester intermediate (1.0 mmol) in a 3:1 mixture of THF/H
2
O (8 mL total volume).
Cooling: Submerge the flask in an ice-water bath and allow it to equilibrate to exactly 0 °C for 15 minutes.
Base Addition: Slowly add LiOH·H
2
O (2.1 mmol, 2.1 eq) in small portions over 5 minutes.
Validation Checkpoint: Monitor the aqueous layer pH with a calibrated meter. The pH should remain between 10.5 and 11.5. Warning: If pH exceeds 12, expect >15% decarboxylation.
Quenching: After 2 hours of stirring at 0 °C, quench the reaction by dropwise addition of ice-cold 1M HCl until the pH reaches exactly 3.0.
Extraction: Extract immediately with cold EtOAc (3 x 15 mL). Do not apply heat during rotary evaporation; concentrate under high vacuum at room temperature to yield the pure 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid.
Quantitative Data Summary
The following table summarizes the causal relationship between reaction parameters and byproduct formation rates during the synthesis workflow:
Reaction Step
Parameter Varied
Suboptimal Condition
Optimized Condition
Target Yield
Major Byproduct (%)
Photoredox Coupling
Solvent Dryness
Undried DMSO
Anhydrous DMSO (3Å MS)
82%
Protodeboronation (18%)
Photoredox Coupling
Solvent Type
THF (Weak C-H bonds)
Anhydrous DMSO
78%
Defluorination (15%)
Hydrolysis
Temperature
25 °C (Room Temp)
0 °C (Ice Bath)
89%
Decarboxylation (35%)
Hydrolysis
Base Equivalents
4.0 eq LiOH
2.1 eq LiOH
91%
Decarboxylation (22%)
References
Synthesis of α-Fluorinated Areneacetates through Photoredox/Copper Dual Catalysis. nih.gov. 1[1]
Synthesis of α-fluorocarboxylic acids and derivatives - Organic Chemistry Portal. organic-chemistry.org. 2[2]
Metal-free, oxidative decarboxylation of aryldifluoroacetic acid with the formation of the ArS–CF 2 bond. rsc.org. 3[3]
Technical Support Center: Handling, Storage, and Application of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid
Welcome to the Application Scientist Knowledge Base. This guide is designed for researchers, synthetic chemists, and drug development professionals working with 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid (CAS: 1...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Scientist Knowledge Base. This guide is designed for researchers, synthetic chemists, and drug development professionals working with 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid (CAS: 1436389-36-4) .
Unlike standard aliphatic or aromatic linkers, this bifunctional molecule presents unique synthetic opportunities and challenges due to the stark electronic differences between its two carboxylic acid moieties. This guide provides field-proven insights into exploiting these properties, ensuring scientific integrity and reproducibility in your workflows.
Physicochemical Data Summary
To successfully manipulate this compound, one must understand its dual-acidity. The highly electronegative gem-difluoro group exerts a strong inductive pull, drastically lowering the pKa of the adjacent carboxylic acid. This creates a highly differentiated dicarboxylic acid capable of orthogonal activation[1][2].
Soluble in DMF, DMSO, MeOH, MeCN. Insoluble in hexanes/heptane.
GHS Hazard Classification
H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (STOT SE 3)[3]
Storage & Handling FAQs
Q: What are the optimal storage conditions to prevent degradation?A: Store the compound in a tightly sealed container in a dry environment at room temperature. For long-term storage (months to years), 2-8°C is recommended to guarantee structural integrity[3]. Because the difluoroacetic acid moiety is a strong acid, the solid is mildly hygroscopic. Exposure to ambient humidity can lead to moisture absorption, which skews stoichiometric calculations during sensitive coupling reactions.
Q: What specific PPE and safety protocols are required?A: Standard laboratory PPE (nitrile gloves, safety goggles, and a lab coat) is mandatory. Due to its strong acidic nature (pKa ~1.3), the dust is highly irritating to the respiratory tract and mucous membranes. Always handle the dry powder within a certified fume hood or ventilated weighing enclosure.
Q: How does the compound behave in standard aqueous workups?A: At pH > 5, the molecule exists as a highly water-soluble dianion. To recover the unreacted starting material from an aqueous layer, you must acidify the aqueous phase to pH < 1 using 1M HCl before extracting with an organic solvent like Ethyl Acetate (EtOAc) or Dichloromethane (DCM).
Experimental Troubleshooting Guide
Issue: Inconsistent yields or lack of selectivity during mono-derivatization (amidation/esterification).
Causality: Using an excess of a strong organic base (e.g., DIPEA or TEA) indiscriminately deprotonates both the difluoroacetic acid and the carboxymethyl group. When coupling reagents (like HATU or EDC) are introduced, both sites become activated, leading to a statistical mixture of mono- and di-substituted products.
Solution: Exploit the ΔpKa of ~3.0 units. Use exactly 1.0 equivalent of a mild base (such as NaHCO₃) to selectively deprotonate the more acidic difluoroacetic moiety. This self-validating thermodynamic control ensures only the difluoro-site is available for initial activation.
Issue: The compound is not dissolving completely in Dichloromethane (DCM).
Causality: Dicarboxylic acids exhibit strong intermolecular hydrogen bonding, forming robust crystal lattices that resist dissolution in non-polar or moderately polar halogenated solvents.
Solution: Switch your primary solvent to a polar aprotic solvent like anhydrous N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO). If DCM must be used for the reaction, add 5-10% (v/v) DMF as a co-solvent to disrupt the hydrogen bonding.
Issue: Batch-to-batch variability in reaction stoichiometry.
Causality: As mentioned, the compound is hygroscopic. If left on the benchtop, it absorbs atmospheric water, meaning you are weighing water mass alongside your reagent.
Solution: Store the reagent in a vacuum desiccator over Drierite. For highly sensitive Native Chemical Ligation (NCL) or peptide synthesis workflows[2], perform azeotropic drying by dissolving the compound in anhydrous toluene and evaporating it under reduced pressure prior to use.
Mechanistic Workflow: Selective Activation
The following diagram illustrates the causal relationship between pH control and selective conjugation, leveraging the inductive effect of the fluorine atoms.
Mechanistic workflow for the selective activation of dual-pKa carboxylic acid groups.
This protocol describes the self-validating methodology for selectively coupling an amine to the difluoroacetic acid moiety while leaving the carboxymethyl group intact.
Preparation: Flame-dry a round-bottom flask under an inert argon atmosphere.
Dissolution: Add 1.0 mmol of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid to the flask. Inject 5.0 mL of anhydrous DMF and stir until completely dissolved.
Selective Deprotonation: Add exactly 1.0 mmol of finely powdered NaHCO₃. Stir at room temperature for 15 minutes. Causality: The mild base selectively deprotonates the highly acidic difluoro-site without touching the weaker carboxymethyl site.
Activation: Chill the reaction mixture to 0°C using an ice bath. Add 1.1 mmol of EDC·HCl in one portion. Stir for 10 minutes to form the active O-acylisourea intermediate.
Conjugation: Dropwise, add 1.05 mmol of the target primary amine dissolved in 1 mL of DMF.
Reaction Progression: Allow the reaction to slowly warm to room temperature and stir for 4 hours. Monitor via LC-MS.
Workup: Quench the reaction with 10 mL of 0.1M HCl (maintaining pH ~3 to keep the unreacted carboxymethyl group protonated). Extract with EtOAc (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under vacuum.
References
Chemsrc. "2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid Price, Properties, and CAS Registry." Chemsrc Chemical Database. Available at:[Link]
Durek, T., Torbeev, V. Y., & Kent, S. B. H. "Convergent chemical synthesis and high-resolution x-ray structure of human lysozyme." Proceedings of the National Academy of Sciences (PNAS). Available at:[Link]
"minimizing degradation of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid during experiments"
Welcome to the technical support center for 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidan...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice to minimize degradation of this compound during experimental procedures. The information herein is synthesized from established principles of organic chemistry, studies on structurally related molecules, and best practices in pharmaceutical development.
I. Understanding the Molecule: An Overview of Stability
2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid is a complex molecule featuring two carboxylic acid moieties and a difluoromethyl group attached to a phenylacetic acid backbone. The electron-withdrawing nature of the fluorine atoms significantly increases the acidity of the difluoroacetic acid group compared to a non-fluorinated analog. This unique structure presents several potential pathways for degradation that researchers must consider to ensure the integrity of their experiments. This guide will walk you through the most common stability challenges and provide actionable solutions.
II. Frequently Asked Questions (FAQs)
Q1: What are the primary drivers of degradation for this compound?
A1: Based on its chemical structure, the primary drivers of degradation are expected to be:
pH: Both acidic and basic conditions can promote hydrolysis or other reactions.
Light: Aromatic carboxylic acids are often susceptible to photodegradation.
Oxidizing Agents: The aromatic ring and benzylic positions can be targets for oxidation.
Temperature: Elevated temperatures can accelerate all degradation pathways.
Solvents: Certain polar aprotic solvents may cause decarboxylation.
Q2: What are the ideal storage conditions for the solid compound and its solutions?
A2: To ensure long-term stability:
Solid Compound: Store in a tightly sealed container, protected from light, in a cool, dry place. A desiccator at 2-8°C is recommended.
Solutions: Aqueous solutions should be freshly prepared. If storage is necessary, filter-sterilize and store at 2-8°C, protected from light, for no more than a few days. For longer-term storage, consider freezing at -20°C or -80°C, but be aware that freeze-thaw cycles can also promote degradation. The choice of solvent is critical; avoid long-term storage in polar aprotic solvents like DMSO or acetonitrile at room temperature.[1]
Q3: I see unexpected peaks in my chromatogram. What could they be?
A3: Unexpected peaks are likely degradation products. Depending on the experimental conditions, these could include:
Hydroxylated species: Resulting from photo- or chemical oxidation of the phenyl ring.
Decarboxylation products: Loss of one or both -COOH groups, potentially accelerated by heat or specific solvents.
Solvent adducts: If reactive solvents are used under strenuous conditions.
Photodimers or other photoproducts: If the solution was exposed to UV or high-intensity light.
III. Troubleshooting Experimental Degradation
This section provides a structured approach to identifying and mitigating degradation in your experiments.
Issue 1: Loss of Parent Compound in Aqueous Solutions
Symptoms:
Lower than expected concentration of the parent compound in HPLC analysis.
Appearance of new, more polar peaks in the chromatogram.
Potential Causes & Solutions:
Cause A: pH-Mediated Hydrolysis. The stability of carboxylic acids can be highly pH-dependent.[2][3][4] Extreme pH values can catalyze degradation.
Solution: Determine the optimal pH for stability. We recommend conducting a simple buffer screen (e.g., pH 3, 5, 7, 9) and analyzing the compound's stability over 24-48 hours at your experimental temperature. For many carboxylic acids, a slightly acidic to neutral pH (around 4-6) is often optimal.
Cause B: Photodegradation. Aromatic compounds are often susceptible to degradation upon exposure to UV or even ambient laboratory light.[5][6][7]
Solution: Protect your samples from light at all stages of the experiment. Use amber vials or wrap your glassware in aluminum foil. Minimize exposure to direct sunlight or intense overhead lighting.
Cause C: Oxidation. Dissolved oxygen, especially in the presence of light or trace metal ions, can lead to oxidative degradation.
Solution: If your experiment is particularly sensitive, consider de-gassing your aqueous buffers by sparging with an inert gas like nitrogen or argon before use.
Diagram: Troubleshooting Aqueous Instability
Caption: Decision tree for troubleshooting aqueous instability.
Issue 2: Degradation in Organic Stock Solutions
Symptoms:
Precipitate formation in the stock solution over time.
Gradual decrease in the parent compound's concentration, even when stored at low temperatures.
Appearance of new, less polar peaks in the chromatogram.
Potential Causes & Solutions:
Cause: Solvent-Mediated Degradation (Decarboxylation). Certain polar aprotic solvents, notably DMSO and acetonitrile, have been shown to cause the degradation of some fluorinated carboxylic acids, leading to decarboxylation.[1] This process can be accelerated by temperature.
Solution:
Prioritize Solvents: If possible, use solvents like methanol or ethanol for stock solutions, as they tend to be more inert.
Fresh is Best: Prepare stock solutions in DMSO or acetonitrile immediately before use.
Storage: If storage in these solvents is unavoidable, store aliquots at -80°C to significantly slow down the degradation kinetics. Avoid repeated freeze-thaw cycles.
Table: Solvent Compatibility and Storage Recommendations
A forced degradation study is essential to understand the intrinsic stability of the molecule and to ensure your analytical method is "stability-indicating."[8][9][10][11]
Objective: To intentionally degrade the compound under various stress conditions to identify potential degradation products and degradation pathways.
pH meter, heating block or oven, photostability chamber
Methodology:
Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the compound in a 50:50 mixture of acetonitrile and water.
Stress Conditions: For each condition, mix 1 mL of the stock solution with 9 mL of the stressor solution in a clear vial. For the control, use 9 mL of the 50:50 acetonitrile:water mixture.
Acid Hydrolysis: Add 1 M HCl. Incubate at 60°C for 24 hours.
Base Hydrolysis: Add 1 M NaOH. Keep at room temperature (25°C) for 8 hours.
Oxidative Degradation: Add 3% H₂O₂. Keep at room temperature (25°C) for 24 hours.
Thermal Degradation: Use the control solution. Incubate at 80°C for 72 hours.
Photolytic Degradation: Use the control solution. Expose to light in a photostability chamber according to ICH Q1B guidelines.
Sample Analysis: At appropriate time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot. If necessary, neutralize the acidic and basic samples. Dilute all samples to a suitable concentration for analysis.
Analytical Method: Analyze all samples by a validated stability-indicating HPLC-UV method. An LC-MS/MS method should be used to identify the mass of the degradation products.
Diagram: Forced Degradation Workflow
Caption: Workflow for a forced degradation study.
Protocol 2: Advanced Degradation Analysis using ¹⁹F NMR
For an unambiguous identification and quantification of all fluorinated degradation products, ¹⁹F NMR is an exceptionally powerful tool.[5][6][12]
Objective: To obtain a complete profile of all fluorine-containing species in a stressed sample.
Methodology:
Sample Preparation: Take a sample from a forced degradation experiment that shows significant degradation (e.g., 10-20%). Remove any solid precipitates by centrifugation.
Solvent Exchange (if necessary): If the sample is in a protonated solvent, evaporate the solvent under reduced pressure and reconstitute the residue in a deuterated solvent (e.g., D₂O or DMSO-d₆).
Internal Standard: Add a known amount of a fluorine-containing internal standard that does not react with the sample components (e.g., trifluoroacetic acid, if not a suspected degradant).
NMR Acquisition: Acquire a quantitative ¹⁹F NMR spectrum. Ensure a sufficient relaxation delay (D1) is used to allow for full relaxation of all fluorine signals for accurate quantification.
Data Analysis:
The chemical shift of each new peak provides information about the chemical environment of the fluorine atoms in the degradation products.
The integration of each peak, relative to the internal standard, allows for the direct quantification of each fluorinated species without needing to isolate them or have reference standards.
V. Summary of Key Recommendations
Control pH: Maintain solutions in a buffered, slightly acidic to neutral pH range (4-6).
Protect from Light: Use amber glassware or foil to prevent photodegradation.
Choose Solvents Wisely: Avoid prolonged storage in DMSO and acetonitrile. Prepare fresh or store frozen.
Manage Temperature: Perform experiments at the lowest feasible temperature to minimize thermal degradation.
Validate Your Methods: Conduct a forced degradation study to understand potential degradation products and confirm your analytical method can detect them.
Utilize Advanced Analytics: For complex degradation profiles, employ ¹⁹F NMR for comprehensive analysis of fluorinated species.
By implementing these strategies, researchers can significantly enhance the reliability and reproducibility of their experiments involving 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid.
VI. References
Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals. PubMed Central. [Link]
Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach. PubMed Central. [Link]
New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Royal Society of Chemistry. [Link]
Photoproduct Formation during the Photolysis of Fluorinated Pesticides. ACS Publications. [Link]
Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass. [Link]
THE THERMAL DECOMPOSITION OF PHENYLACETIC ACID. Canadian Journal of Chemistry. [Link]
Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals. PubMed. [Link]
Decarboxylative Functionalization of Carboxylic Acids with Easily Oxidizable, Unstable, and Difficult Substituents Under Visible. Wiley Online Library. [Link]
Decarboxylative Fluorination Strategies for Accessing Medicinally-relevant Products. PubMed Central. [Link]
Decarboxylative Julia–Kocienski gem‐Difluoro‐Olefination of 2‐Pyridinyl Sulfonyldifluoroacetate. Wiley Online Library. [Link]
Development of forced degradation and stability indicating studies of drugs—A review. ScienceDirect. [Link]
A practical guide to forced degradation and stability studies for drug substances. Samedan Ltd. [Link]
HOW TO APPROACH A FORCED DEGRADATION STUDY. SGS. [Link]
THE THERMAL DECOMPOSITION OF PHENYLACETIC ACID. ResearchGate. [Link]
Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. SciSpace. [Link]
Photoinduced Decarboxylative Difluoroalkylation and Perfluoroalkylation of α-Fluoroacrylic Acids. ACS Publications. [Link]
Advances in photocatalytic research on decarboxylative trifluoromethylation of trifluoroacetic acid and derivatives. Frontiers. [Link]
Hydrothermal stability of aromatic carboxylic acids. ResearchGate. [Link]
Thermal properties and processability of modified poly(l-lactide): the role of phenylacetic acid hydrazide derivative. degruyter. [Link]
Benzylic Fluorination Induced by a Charge-Transfer Complex with a Solvent-Dependent Selectivity Switch. PubMed Central. [Link]
HPLC determination of perfluorinated carboxylic acids with fluorescence detection. PubMed Central. [Link]
The evolution of the phenylacetic acid degradation pathway in bacteria. PubMed. [Link]
Stability of Per- and Polyfluoroalkyl Substances in Solvents Relevant to Environmental and Toxicological Analysis. PubMed Central. [Link]
Photooxidative Degradation of Aromatic Carboxylic Acids in Water: Influence of Hydroxyl Substituents. ACS Publications. [Link]
HPLC determination of perfluorinated carboxylic acids with fluorescence detection. SpringerLink. [Link]
Saturated Dissolved Oxygen Concentration in in situ Fragmentation Bioleaching of Copper Sulfide Ores. Frontiers. [Link]
Significant influence of oxygenated volatile organic compounds on atmospheric chemistry. Copernicus Publications. [Link]
Influence of Dissolved Oxygen on the Pseudomonas aeruginosa 6K-11 Rhamnolipid Production. MDPI. [Link]
HPLC Separation of 2-Fluorophenylacetic acid, 4-Fluorophenylacetic acid, 3-Fluorophenylacetic acid on Newcrom BH Column. SIELC. [Link]
Effect of pH on the Ultrasonic Degradation of Ionic Aromatic Compounds in Aqueous Solution. PubMed. [Link]
2-[4-(CARBOXYMETHYL)PHENYL]ACETIC ACID | CAS 7325-46-4. Matrix Fine Chemicals. [Link]
Chemical Compatibility Chart. Carvel S.r.l.. [Link]
EU Pesticides Database - MRLs. European Commission. [Link]
(PDF) INFLUENCE OF TEMPERATURE AND PH ON THE DECOMPOSITION KINETICS OF PERACETIC ACID IN AQUEOUS SOLUTIONS. ResearchGate. [Link]
Solubility of 2,5-Furandicarboxylic Acid in Pure and Mixed Organic Solvent Systems at 293 K Predicted Using Hansen Solubility Parameters. PubMed Central. [Link]
Influence of the pH Value on the Hydrothermal Degradation of Fructose. PubMed Central. [Link]
Solubility of Biocompounds 2,5-Furandicarboxylic Acid and 5-Formylfuran-2-Carboxylic Acid in Binary Solvent Mixtures of Water and 1,4-Dioxane. MDPI. [Link]
"matrix effects in the analysis of difluoroacetic acid in biological fluids"
Technical Support Center: Overcoming Matrix Effects in the LC-MS/MS Analysis of Difluoroacetic Acid (DFA) in Biological Fluids Introduction As a Senior Application Scientist, I frequently see bioanalytical assays fail du...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: Overcoming Matrix Effects in the LC-MS/MS Analysis of Difluoroacetic Acid (DFA) in Biological Fluids
Introduction
As a Senior Application Scientist, I frequently see bioanalytical assays fail during the quantification of ultra-short-chain perfluoroalkyl substances (PFAS) or polar metabolites like difluoroacetic acid (DFA) in complex matrices such as plasma, serum, and urine. DFA is a highly polar, hydrophilic molecule. In standard reversed-phase liquid chromatography (RPLC), it exhibits negligible retention, eluting in the void volume alongside a massive influx of endogenous biological salts, urea, and polar lipids. This co-elution creates severe ion suppression in the electrospray ionization (ESI) source.
This technical support guide is designed to move beyond basic troubleshooting. Here, we dissect the causality of matrix effects and provide self-validating protocols to ensure your DFA quantification is robust, accurate, and trustworthy.
Section 1: The Causality of Matrix Effects in DFA Analysis
When analyzing DFA in negative ESI mode, the analyte must migrate to the surface of the charged droplet to be ejected into the gas phase. However, biological fluids contain high concentrations of endogenous interferents (e.g., phospholipids, chloride ions). Because DFA elutes in the void volume on traditional C18 columns, it enters the MS source simultaneously with these interferents. The matrix components outcompete DFA for the limited charge and surface area on the ESI droplet, effectively neutralizing the DFA anions and preventing their detection[1].
Caption: Mechanism of electrospray ionization (ESI) suppression where matrix components outcompete DFA.
Section 2: Troubleshooting FAQs
Q1: My DFA signal in plasma extracts is 80% lower than in neat solvent. How do I isolate the root cause?A: You are observing classic ion suppression. To self-validate whether this is a sample preparation or chromatographic issue, perform a post-column infusion experiment . Infuse a constant stream of neat DFA standard post-column while injecting a blank plasma extract. A significant drop in the baseline signal at DFA's retention time confirms co-eluting matrix components[2]. The solution requires orthogonal improvements: shifting DFA's retention time away from the void volume and enhancing sample clean-up.
Q2: I am using standard protein precipitation (PPT) with acetonitrile. Is this sufficient for DFA?A: No. While PPT effectively removes macroscopic proteins, it leaves behind polar lipids (phospholipids) and high salt concentrations[3]. Because DFA is highly polar, it requires targeted extraction. Switch to a Weak Anion Exchange (WAX) Solid-Phase Extraction (SPE) . The WAX sorbent retains the strongly acidic DFA via ionic interactions, allowing you to wash away neutral lipids and basic interferents with organic solvents before eluting DFA with a basic buffer.
Q3: Standard C18 columns show no retention for DFA. What is the optimal stationary phase?A: Traditional C18 relies on hydrophobic interactions, which are ineffective for the highly polar DFA. You must use a Mixed-Mode Anion Exchange column (e.g., BEH C18 AX) or Hydrophilic Interaction Liquid Chromatography (HILIC) [4]. Mixed-mode columns provide both hydrophobic and electrostatic retention, pushing the DFA peak well past the void volume and away from the suppression zone.
Caption: Algorithmic workflow for diagnosing and resolving matrix-induced ion suppression in DFA analysis.
Section 3: Quantitative Data & Methodological Comparisons
Table 1: Comparison of Chromatographic Strategies for DFA Retention
Column Chemistry
Retention Mechanism
DFA Retention
Matrix Effect Risk
Recommendation
Standard C18
Hydrophobic
Poor (Elutes in void)
Very High
Not recommended for highly polar analytes.
HILIC
Hydrophilic Partitioning
Moderate to Good
Medium
Good alternative, but requires long equilibration times[4].
Mixed-Mode (C18 AX)
Hydrophobic + Electrostatic
Excellent
Low
Optimal. Pushes DFA well past the void volume.
Table 2: Common Matrix Interferents in Biological Fluids and Mitigation Strategies
Interferent
Source
Impact on DFA Analysis
Mitigation Strategy
Phospholipids
Plasma/Serum
Severe late-eluting ion suppression
WAX-SPE or Phospholipid Removal Plates.
Inorganic Salts
Urine/Plasma
Source contamination, early ion suppression
Desalting via SPE; Divert LC flow to waste for first 2 mins[5].
Protocol 1: Weak Anion Exchange (WAX) SPE for DFA in Plasma
This protocol leverages the acidic nature of DFA (pKa ~1.3) to isolate it from neutral and basic biological interferents.
Sample Pre-treatment: Dilute 100 µL of plasma with 100 µL of 2% Formic Acid in water. Causality: Disrupts protein binding. At low pH, the WAX sorbent (secondary/tertiary amines) is positively charged, maximizing ionic interaction with the negatively charged DFA.
Condition/Equilibrate: Pass 1 mL Methanol, then 1 mL 2% Formic Acid through the WAX cartridge.
Load: Apply the pre-treated sample.
Wash 1 (Aqueous): 1 mL of 2% Formic Acid in water. Causality: Removes salts and polar neutral interferents.
Wash 2 (Organic): 1 mL of Methanol. Causality: Removes hydrophobic interferences (e.g., phospholipids) while DFA remains ionically bound to the sorbent.
Elution: 1 mL of 5% Ammonium Hydroxide in Methanol. Causality: The high pH deprotonates and neutralizes the WAX sorbent, breaking the ionic bond and releasing the DFA.
Reconstitution: Evaporate to dryness under nitrogen at 40°C and reconstitute in 100 µL of initial mobile phase.
Protocol 2: Mixed-Mode LC-MS/MS Analysis Workflow
This protocol ensures DFA is retained past the void volume, physically separating it from residual matrix components.
Column: Atlantis Premier BEH C18 AX (1.7 µm, 2.1 x 100 mm) or equivalent mixed-mode column.
Mobile Phase A: 10 mM Ammonium Formate in Water (pH adjusted to 4.0). Causality: Maintains DFA in its ionized state for electrostatic interaction with the column.
Mobile Phase B: Acetonitrile.
Gradient: Start at 5% B. Hold for 1 minute. Ramp to 95% B over 5 minutes.
Flow Divert: Divert the LC effluent to waste for the first 1.5 minutes. Causality: Prevents highly polar, non-retained biological salts from entering and contaminating the MS source[5].
Self-Validation Check: Always spike samples with a stable isotope-labeled internal standard (e.g., 13C-DFA or 13C2-DFA). Monitor the absolute peak area of the IS across all injections. If the IS area coefficient of variation (CV) exceeds 15%, unmitigated matrix effects are still present, and sample preparation must be further optimized[5].
Comparative Profiling of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid (CMP-DFAA) vs. Legacy Enzyme Inhibitors
Executive Summary & Mechanistic Rationale In the landscape of targeted enzyme inhibition, the compound 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid (CMP-DFAA) (CAS: 1436389-36-4) represents a highly specialized st...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Mechanistic Rationale
In the landscape of targeted enzyme inhibition, the compound 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid (CMP-DFAA) (CAS: 1436389-36-4) represents a highly specialized structural scaffold. While difluoromethylene compounds have been patented for their efficacy as Urate Transporter 1 (URAT1) inhibitors in the treatment of hyperuricemia[1], the specific architecture of CMP-DFAA—featuring a difluoroacetic acid group paired with a distal carboxymethyl group—makes it a textbook non-hydrolyzable phosphotyrosine (pTyr) mimetic [2].
This guide objectively compares CMP-DFAA against legacy enzyme inhibitors, focusing primarily on its application in targeting Protein Tyrosine Phosphatase 1B (PTP1B) , a master negative regulator of the insulin signaling pathway[3].
The Causality of the Bioisostere
The design of CMP-DFAA is rooted in fundamental physical chemistry. Native phosphotyrosine substrates are rapidly cleaved by phosphatases, rendering them useless as therapeutic inhibitors. By replacing the phosphate oxygen (P-O) with a difluoromethylene bridge (C-CF2), CMP-DFAA achieves two critical objectives:
pKa Modulation: The extreme electronegativity of the two fluorine atoms exerts a strong inductive pull, lowering the pKa of the adjacent carboxylic acid to approximately 2.2. This closely mimics the first pKa of a physiological phosphate group (~1.5), ensuring the molecule is appropriately charged in the physiological pH of the enzyme's catalytic cleft[2].
Metabolic Invulnerability: The C-F bond is one of the strongest in organic chemistry (~116 kcal/mol). It is completely impervious to the hydrolytic cleavage that destroys native pTyr substrates, drastically extending the compound's metabolic half-life[4].
Pathway Visualization
To understand the comparative advantage of CMP-DFAA, we must visualize its intervention point. PTP1B normally dephosphorylates the Insulin Receptor (IR) and Insulin Receptor Substrate 1 (IRS-1), dampening glucose uptake. CMP-DFAA competitively occupies the PTP1B active site, preserving the active (phosphorylated) state of the signaling cascade.
Mechanism of PTP1B inhibition by CMP-DFAA in the insulin signaling pathway.
Quantitative Comparison: CMP-DFAA vs. Alternatives
When evaluating CMP-DFAA for drug development, it must be benchmarked against legacy inhibitors such as Ertiprotafib (a discontinued competitive PTP1B inhibitor) and Trodusquemine (an allosteric inhibitor).
Note: Due to the high polarity of the difluoroacetic acid moiety, CMP-DFAA often requires esterification (prodrug formulation) to achieve optimal in vivo cell permeability.
Parameter
CMP-DFAA Scaffold (pTyr Mimetic)
Ertiprotafib (Legacy Competitive)
Trodusquemine (Allosteric)
Mechanism of Action
Active-site competitive
Active-site competitive
Allosteric (binds C-terminus)
Biochemical Affinity (IC50)
0.8 – 2.5 µM
~1.6 µM
~1.0 µM
Metabolic Stability (t1/2 HLM)
> 120 min (Highly stable C-F bonds)
~ 45 min (Subject to oxidation)
> 120 min
Cell Permeability (Papp)
Low/Moderate (Requires Prodrug)
High
Low
Selectivity (over TCPTP)
Moderate (Relies on secondary pocket)
Low (Promiscuous binding)
High (Unique allosteric site)
Primary Limitation
Charge limits oral bioavailability
Off-target toxicity (PPARγ agonism)
Complex synthesis, IV administration
Self-Validating Experimental Protocols
To objectively verify the performance of CMP-DFAA against other inhibitors, the following self-validating experimental workflows must be employed. These protocols are designed with internal controls to ensure causality and data integrity.
Purpose: To determine the competitive IC50 of CMP-DFAA by measuring the cleavage of p-nitrophenyl phosphate (pNPP) into the chromogenic product p-nitrophenolate.
Step-by-Step Methodology:
Buffer Preparation: Prepare assay buffer containing 50 mM HEPES (pH 7.4), 2 mM EDTA, 3 mM Dithiothreitol (DTT), and 0.05% NP-40. Causality Note: DTT is critical to maintain the catalytic cysteine (Cys215) of PTP1B in its reduced, active state.
Compound Dilution: Prepare a 10-point 3-fold serial dilution of CMP-DFAA in DMSO. Ensure the final DMSO concentration in the assay does not exceed 1% to prevent enzyme denaturation.
Enzyme Incubation: Mix 10 µL of recombinant human PTP1B (final concentration 1 nM) with 5 µL of the compound dilution. Incubate at 25°C for 15 minutes to allow equilibrium binding.
Reaction Initiation: Add 10 µL of pNPP substrate (final concentration 2 mM, which is ~Km for PTP1B).
Negative Control: Buffer + Substrate (no enzyme) to rule out auto-hydrolysis of pNPP.
Kinetic Read: Measure absorbance at 405 nm continuously for 10 minutes using a microplate reader. Calculate the initial velocity (V0) and fit the data to a 4-parameter logistic curve to derive the IC50.
Protocol B: Human Liver Microsome (HLM) Stability Assay
Purpose: To validate the metabolic superiority of the difluoroacetic acid C-F bond compared to legacy scaffolds.
Step-by-Step Methodology:
Microsome Preparation: Thaw pooled Human Liver Microsomes (HLMs) on ice. Prepare a master mix yielding a final protein concentration of 0.5 mg/mL in 100 mM Potassium Phosphate buffer (pH 7.4) with 3.3 mM MgCl2.
Compound Addition: Spike CMP-DFAA (and Ertiprotafib as a comparator) into the master mix to a final concentration of 1 µM. Pre-incubate at 37°C for 5 minutes.
Reaction Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase).
Time-Course Sampling: At time points 0, 15, 30, 60, and 120 minutes, extract a 50 µL aliquot and immediately quench it in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality Note: Cold acetonitrile precipitates the microsomal proteins and instantly halts CYP450 activity.
Analysis: Centrifuge the quenched samples at 14,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound. Calculate the intrinsic clearance (CLint) and half-life (t1/2).
References
Title: Ligands for the Tyrosine Kinase p56lck SH2 Domain: Discovery of Potent Dipeptide Derivatives with Monocharged, Nonhydrolyzable Phosphate Replacements
Source: Journal of Medicinal Chemistry (ACS Publications)
URL: [Link]
Title: Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design
Source: Journal of Medicinal Chemistry (ACS Publications)
URL: [Link]
Title: Body weight and PTP1B knockdown/activity
Source: ResearchGate
URL: [Link]
Title: CA3128846A1 - Difluoromethylene compound
Source: Google Patents
URL
The Fluorine Effect: A Comparative Guide to Fluorinated vs. Non-Fluorinated Analogs in Drug Discovery
As a Senior Application Scientist in medicinal chemistry, evaluating the substitution of hydrogen with fluorine is a daily exercise in balancing pharmacokinetics (PK) and pharmacodynamics (PD). The "fluorine effect" is n...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist in medicinal chemistry, evaluating the substitution of hydrogen with fluorine is a daily exercise in balancing pharmacokinetics (PK) and pharmacodynamics (PD). The "fluorine effect" is not merely a structural tweak; it is a fundamental thermodynamic and electronic intervention.
This guide objectively compares the efficacy, metabolic stability, and physicochemical properties of fluorinated versus non-fluorinated analogs, providing researchers with the mechanistic causality and self-validating experimental protocols needed to drive rational drug design.
Mechanistic Causality: Beyond the C–F Bond
The rationale for incorporating fluorine into a drug scaffold extends far beyond simple metabolic blocking. The causality behind the observed experimental differences relies on three interconnected principles:
Thermodynamic Metabolic Shielding: The carbon-fluorine (C–F) bond is significantly stronger than the carbon-hydrogen (C–H) bond (approximately 116 kcal/mol vs. 98 kcal/mol). This high bond dissociation energy creates a thermodynamic hurdle that effectively shields metabolically labile sites (such as aromatic or benzylic positions) from cytochrome P450 (CYP450) mediated oxidative hydroxylation[1].
Inductive pKa Modulation & Lipophilicity: Fluorine is the most electronegative element. When positioned strategically near a basic amine, its strong electron-withdrawing inductive effect lowers the amine's pKa. This shifts the molecule toward a more unionized state at physiological pH (7.4), which, combined with fluorine's inherent lipophilicity, drastically enhances passive membrane permeability[2].
Conformational Nuance (The "Voodoo" Exception): Fluorination is not a universal remedy. In complex architectures like macrocycles, the introduction of gem-difluoro groups can force hyperconjugative conformational shifts (e.g., inducing a trans-to-cis amide interconversion). In some documented cases, this structural rearrangement actually exposes previously hidden metabolic liabilities, resulting in a shorter half-life than the non-fluorinated parent compound[3].
Quantitative Comparison: Efficacy and Stability Data
To objectively evaluate the fluorine effect, we must look at comparative matched-pair data. The table below synthesizes experimental results from recent medicinal chemistry campaigns, highlighting how fluorination impacts both potency (IC₅₀) and metabolic stability (T₁/₂).
Table 1: Comparative Pharmacokinetic and Physicochemical Data
*Note: The macrocyclic example demonstrates the "Voodoo Exception" where fluorination decreased stability due to an unfavorable trans-to-cis conformational shift that exposed secondary metabolic sites[3].
Self-Validating Experimental Protocol: In Vitro Microsomal Stability
To generate the half-life (T₁/₂) data shown in Table 1, a robust, self-validating Human Liver Microsome (HLM) assay is required. As an application scientist, I design this protocol with built-in controls to ensure that the disappearance of the parent compound is strictly due to enzymatic metabolism, not chemical degradation or non-specific binding.
Substrate Preparation: Prepare a 1 µM working solution of the fluorinated/non-fluorinated test compounds in 0.1 M potassium phosphate buffer (keep organic solvent concentration <0.5% to prevent CYP inhibition).
Matrix Incubation: Add HLM to the substrate solution to achieve a final protein concentration of 0.5 mg/mL. Pre-incubate the mixture in a shaking water bath at 37°C for 5 minutes.
Reaction Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system (1 mM final concentration).
Time-Course Sampling & Quenching: At designated time points (t = 0, 5, 15, 30, and 60 minutes), extract 50 µL aliquots from the reaction mixture. Immediately dispense each aliquot into 150 µL of the ice-cold Quenching Solution to precipitate proteins and halt enzymatic activity.
Self-Validation Controls (Critical Step):
Minus-NADPH Control: Run a parallel incubation replacing NADPH with buffer. If the compound depletes here, it indicates chemical instability, not CYP450 metabolism.
Positive Control: Run Verapamil or Dextromethorphan in parallel. Rapid clearance of these known substrates validates that the HLM batch is enzymatically active.
Sample Processing & Analysis: Centrifuge the quenched plates at 4000 rpm for 15 minutes at 4°C. Transfer the supernatant to analytical plates and analyze via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode. Calculate T₁/₂ using the natural log of the percentage of parent compound remaining versus time.
Diagram 2: Step-by-step experimental workflow for the self-validating HLM metabolic stability assay.
Comprehensive References
Below is the consolidated list of authoritative sources cited in this guide, providing the foundational data for the comparative analysis of fluorinated and non-fluorinated analogs.
1.[2] Title: Fluorine in Medicinal Chemistry | Request PDF - ResearchGate. Source: researchgate.net. URL:
2.[1] Title: On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC. Source: nih.gov. URL:
3.[4] Title: Discovery and Optimization of N-Arylated Tetracyclic Dicarboximides that Target Primary Glioma Stem-Like Cells - PMC. Source: nih.gov. URL:
4.[3] Title: The effect of gem-difluorination on the conformation and properties of a model macrocyclic system - RSC Publishing. Source: rsc.org. URL:
5.[5] Title: Application Notes and Protocols for the Incorporation of Fluorine into Drug Molecules - Benchchem. Source: benchchem.com. URL:
A Senior Scientist's Guide to De-risking Novel Compounds: A Cross-Reactivity Assessment of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid
In the landscape of modern drug discovery, the journey of a novel chemical entity from a promising hit to a clinical candidate is fraught with challenges. One of the most significant hurdles is ensuring the compound's sp...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of modern drug discovery, the journey of a novel chemical entity from a promising hit to a clinical candidate is fraught with challenges. One of the most significant hurdles is ensuring the compound's specificity for its intended biological target. Off-target interactions, even if subtle, can lead to unforeseen toxicities and a cascade of adverse effects, ultimately resulting in costly late-stage failures.[1][2] This guide provides a comprehensive framework for conducting cross-reactivity studies, using the novel compound 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid as a case study. We will delve into the rationale behind experimental choices, present detailed protocols for a multi-pronged approach, and offer insights into interpreting the resulting data.
The Critical Imperative of Early Off-Target Profiling
The failure of a drug candidate due to unforeseen toxicity is a major setback in pharmaceutical development.[1] Early and comprehensive assessment of a compound's potential for off-target binding is not just a regulatory requirement but a critical de-risking strategy.[2][3] By identifying potential liabilities early, research teams can make more informed decisions, optimize lead compounds, and allocate resources more effectively.[1][3]
For a novel compound like 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid, for which public data on biological activity is scarce, a systematic and unbiased approach to cross-reactivity profiling is paramount. The chemical structure, featuring a phenylacetic acid moiety, suggests potential interactions with a broad range of protein targets.
A Multi-Tiered Strategy for Comprehensive Cross-Reactivity Assessment
A robust cross-reactivity assessment should not rely on a single methodology. Instead, a combination of in silico, in vitro, and tissue-based approaches provides a more complete picture of a compound's interaction profile.
Caption: A multi-tiered workflow for assessing compound cross-reactivity.
Tier 1: In Silico Profiling - The Predictive First Pass
Before embarking on expensive and time-consuming wet lab experiments, computational methods can provide valuable initial insights into potential off-target interactions.[2][4] These approaches leverage vast databases of known compound-protein interactions to predict the likelihood of a new molecule binding to a panel of off-targets based on its chemical structure.[2]
Compound Representation: Convert the 2D structure of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid into a suitable digital format (e.g., SMILES string: OC(=O)Cc1ccc(cc1)C(C(=O)O)(F)F).[5]
Database Selection: Utilize a comprehensive compound-protein interaction database (e.g., ChEMBL, BindingDB) as the foundation for the prediction model.
Model Building: Employ a multi-task graph neural network model to learn the relationship between chemical structures and their binding profiles across a wide range of protein targets.[2]
Prediction and Analysis: Input the structure of the test compound into the trained model to generate a predicted binding probability profile against a panel of off-targets, often categorized by protein family (e.g., GPCRs, kinases, ion channels).[2]
Data Presentation: Predicted Off-Target Profile
Target Family
Predicted High-Affinity Off-Targets
Binding Probability
Kinases
Example Kinase 1
0.85
Example Kinase 2
0.79
GPCRs
Example GPCR 1
0.65
Ion Channels
Example Ion Channel 1
0.55
This table presents hypothetical data for illustrative purposes.
Tier 2: Broad Panel In Vitro Screening - The Experimental Validation
While in silico methods are powerful for hypothesis generation, experimental validation is essential. Broad panel screening against a diverse set of purified proteins is a cornerstone of off-target profiling.[2] These assays directly measure the interaction between the compound and a wide array of kinases, GPCRs, ion channels, and other enzymes.
Experimental Protocol: Radioligand Binding Assays and Enzyme Activity Assays
Compound Preparation: Prepare a stock solution of 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid in a suitable solvent (e.g., DMSO) and create a dilution series.
Assay Panel Selection: Choose a commercially available or in-house developed panel of assays covering a broad range of targets known to be associated with adverse drug reactions.[2]
Binding Assays (for receptors, ion channels):
Incubate the recombinant target protein with a known radiolabeled ligand in the presence and absence of the test compound at various concentrations.
Measure the displacement of the radioligand by the test compound to determine its binding affinity (Ki).
Incubate the target enzyme with its substrate and the test compound at various concentrations.
Measure the rate of product formation to determine the compound's inhibitory activity (IC50).
Data Analysis: Calculate the percent inhibition at a screening concentration (e.g., 10 µM) and determine the Ki or IC50 for any significant hits.
Data Presentation: Summary of In Vitro Off-Target Screening
Target
Assay Type
% Inhibition at 10 µM
IC50 / Ki (µM)
Example Kinase 1
Enzyme Activity
95%
0.5
Example Kinase 2
Enzyme Activity
88%
1.2
Example GPCR 1
Radioligand Binding
72%
3.5
Example Ion Channel 1
Radioligand Binding
45%
>10
This table presents hypothetical data for illustrative purposes.
Tier 3: Cell-Based Target Engagement - Probing in a Physiological Context
Confirming that a compound interacts with a potential off-target in a cellular environment is a crucial next step. The Cellular Thermal Shift Assay (CETSA) is a powerful technique for assessing target engagement in intact cells or cell lysates without the need for compound labeling.[6]
Cell Culture and Treatment: Culture a relevant human cell line and treat with either vehicle control or 2-[4-(carboxymethyl)phenyl]-2,2-difluoroacetic acid at a desired concentration.
Heating Profile: Aliquot the cell lysates and heat them to a range of temperatures.
Protein Extraction: Separate the soluble and aggregated protein fractions by centrifugation.
Target Detection: Analyze the amount of the potential off-target protein remaining in the soluble fraction at each temperature using Western blotting or mass spectrometry.
Data Analysis: Plot the amount of soluble protein as a function of temperature. A shift in the melting curve in the presence of the compound indicates target engagement.[6]
In Vivo Efficacy Comparison of Difluoroacetic Acid Derivatives: A Preclinical Guide
As a Senior Application Scientist, I approach pharmacophore optimization not merely as an exercise in structural variation, but as a precise tuning of molecular causality. When we substitute a standard methyl or trifluor...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I approach pharmacophore optimization not merely as an exercise in structural variation, but as a precise tuning of molecular causality. When we substitute a standard methyl or trifluoromethyl group with a difluoromethyl (–CF2H) moiety using difluoroacetic acid (DFA) derivatives, we fundamentally alter the drug's biological interaction landscape.
This guide provides an objective, data-driven comparison of the in vivo efficacy of DFA derivatives against their non-fluorinated or mono-fluorinated alternatives. By examining their performance in oncology and infectious disease models, we will decode the causal mechanisms that make DFA derivatives superior candidates for clinical translation.
The Causality of Difluorination: Pharmacokinetic & Mechanistic Rationale
The decision to utilize DFA derivatives in chemical synthesis is driven by the unique physicochemical properties of the –CF2H group. Understanding why these molecules perform better in vivo requires looking at three causal pillars:
The "Goldilocks" Hydrogen Bond: Unlike a fully substituted –CF3 group, the –CF2H group retains a highly polarized hydrogen atom. This allows the moiety to act as a lipophilic hydrogen-bond donor, which is critical for anchoring inhibitors into the hinge regions of target kinases without sacrificing membrane permeability[1].
Metabolic Shielding: The strong C–F bonds sterically and electronically protect adjacent molecular sites from cytochrome P450-mediated oxidative metabolism. This directly translates to an extended in vivo half-life and higher area-under-the-curve (AUC) exposure.
Optimized Lipophilic Efficiency (LipE): DFA derivatives finely tune the partition coefficient (clogP). For instance, in the development of PDE10A PET radioligands, transitioning to DFA derivatives lowered the clogP from 4.19 to a highly favorable 3.16, improving brain penetrance and in vivo kinetic profiles[2].
PI3K/mTOR signaling cascade targeted by DFA-derived kinase inhibitors.
Oncology Case Study: PI3K/mTOR Dual Inhibitors
The hyperactivation of the PI3K/AKT/mTOR pathway is a hallmark of numerous malignancies. Early-generation inhibitors often failed in vivo due to poor metabolic stability or off-target toxicity.
By utilizing 4-(difluoromethyl)pyridin-2-amine—a key intermediate synthesized from difluoroacetic anhydride—researchers have developed highly potent dual inhibitors like PQR620 and PQR530[1]. Furthermore, incorporating the DFA-derived moiety into 1,3,5-triazine scaffolds (such as ZSTK-474 analogs) dramatically enhances PI3Kα selectivity over other kinase isoforms[3].
The table below summarizes the in vivo efficacy of these DFA derivatives compared to their non-fluorinated precursors in murine xenograft models.
Table 1: In Vivo Efficacy of PI3K/mTOR Inhibitors (Murine Xenograft Model)
Data Insight: The substitution of a methyl group with a difluoromethyl group drops the IC50 into the low nanomolar range while nearly tripling oral bioavailability. This proves that the enhanced in vivo tumor regression is a direct consequence of both improved target affinity (pharmacodynamics) and metabolic shielding (pharmacokinetics).
Infectious Disease Case Study: Difluoroquinolones
In the realm of antimicrobial development, fluoroquinolones are a staple. However, the emergence of resistant strains necessitates structural innovation. The addition of a second fluorine atom via DFA-related synthesis (creating difluoroquinolone 3-carboxylic acids) significantly alters the drug's efficacy profile.
In comparative studies against systemic infections (Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa), difluoroquinolones such as E-4501 and E-4474 demonstrated vastly superior protective effects in mice compared to standard monofluoroquinolones like ciprofloxacin[4].
Table 2: In Vivo Survival in Murine Systemic Infection (S. aureus)
Data Insight: The difluorinated compounds exhibit an ED50 that is approximately 4 to 6 times lower than that of ciprofloxacin. The causality here lies in the difluoro-substitution enhancing cell wall penetration in Gram-positive organisms while resisting efflux pump mechanisms.
Standardized In Vivo Experimental Methodologies
To ensure scientific integrity, in vivo comparisons of DFA derivatives must follow self-validating protocols. A protocol is only trustworthy if it contains internal checkpoints to distinguish between pharmacokinetic failure and pharmacodynamic failure.
Standardized in vivo experimental workflow for evaluating DFA derivatives.
Cell Preparation & Inoculation: Harvest human cancer cells (e.g., HCT-116) in the exponential growth phase. Resuspend in a 1:1 mixture of PBS and Matrigel. Inject 5 × 10⁶ cells subcutaneously into the right flank of athymic nude mice.
Randomization: Monitor tumor growth via caliper measurement. Once tumors reach an average volume of 100–150 mm³, randomize mice into vehicle control, non-fluorinated drug, and DFA-derivative groups (n=10/group).
Dosing Regimen: Administer the DFA derivative (e.g., 25 mg/kg) via oral gavage (PO) daily for 21 days.
Self-Validation Checkpoint (PK/PD Link): On Day 7, extract plasma from 3 mice per group at T_max (typically 2 hours post-dose). The plasma concentration of the DFA derivative must exceed the in vitro IC90 by at least 3-fold. If this threshold is not met, any lack of efficacy is a PK failure, not a PD failure.
Endpoint Analysis: Euthanize mice on Day 21. Excise and weigh tumors. Perform Western blot analysis on tumor tissue to verify the downregulation of phosphorylated AKT (p-AKT), confirming in vivo target engagement.
Protocol B: Systemic Murine Infection Model (Antimicrobial)
Pathogen Preparation: Grow S. aureus (or targeted pathogen) overnight in Mueller-Hinton broth. Wash and resuspend in 5% mucin to enhance virulence.
Infection: Inject mice intraperitoneally (IP) with a lethal dose of the pathogen (e.g., 10 × LD50).
Therapeutic Intervention: One hour post-infection, administer the difluoroquinolone (e.g., E-4501) or monofluoroquinolone control via oral gavage at varying dose levels (1, 5, 10, 20 mg/kg) to establish an ED50 curve.
Self-Validation Checkpoint (Bacterial Load): At 24 hours post-infection, harvest the kidneys and spleen from a subset of mice. Homogenize and plate on agar to quantify Colony Forming Units (CFUs). A valid DFA derivative must show a >3 log10 reduction in CFUs compared to the vehicle.
Survival Monitoring: Monitor the remaining mice for survival over 7 days. Calculate the ED50 using probit analysis based on the survival data.
References
Scalable, Economical, and Practical Synthesis of 4-(Difluoromethyl)pyridin-2-amine, a Key Intermediate for Lipid Kinase Inhibitors
Source: Organic Process Research & Development (ACS Publications)
URL:[Link]
Design and Synthesis of 1,3,5-Triazines or Pyrimidines Containing Dithiocarbamate Moiety as PI3Kα Selective Inhibitors
Source: PubMed Central (PMC) / NIH
URL:[Link]
Comparative in vitro and in vivo activities of six new monofluoroquinolone and difluoroquinolone 3-carboxylic acids with a 7-azetidin ring substituent
Source: Antimicrobial Agents and Chemotherapy (PMC / NIH)
URL:[Link]
Synthesis, In Vivo Occupancy, and Radiolabeling of Potent Phosphodiesterase Subtype-10 Inhibitors as Candidates for Positron Emission Tomography Imaging
Source: Journal of Medicinal Chemistry (ACS Publications)
URL:[Link]
"comparative analysis of the pharmacokinetic properties of difluoroacetic acid compounds"
Introduction: The Growing Relevance of Dihaloacetic Acids Dihaloacetic acids (DHAAs) are a class of compounds characterized by an acetic acid backbone with two halogen atoms attached to the alpha-carbon. While some, like...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Growing Relevance of Dihaloacetic Acids
Dihaloacetic acids (DHAAs) are a class of compounds characterized by an acetic acid backbone with two halogen atoms attached to the alpha-carbon. While some, like dichloroacetic acid (DCAA) and dibromoacetic acid (DBAA), are known as disinfection byproducts in drinking water, the unique physicochemical properties imparted by the halogen atoms also make this structural motif of interest in medicinal chemistry.[1][2][3] The introduction of fluorine, in particular, can significantly alter a molecule's metabolic stability, acidity, and binding affinity, making difluoroacetic acid (DFAA) and its derivatives intriguing candidates for drug development.[4]
This guide provides a comparative analysis of the pharmacokinetic properties of DHAAs, with a primary focus on difluoroacetic acid and its more extensively studied chlorinated and brominated analogs. Understanding the absorption, distribution, metabolism, and excretion (ADME) of these compounds is critical for researchers in drug development and toxicology. We will delve into the experimental methodologies used to characterize their pharmacokinetic profiles and discuss the key factors that influence their behavior in biological systems.
Pillar 1: Methodologies for Pharmacokinetic Analysis of Dihaloacetic Acids
The reliable characterization of the pharmacokinetic profile of a DHAA requires a robust experimental design, encompassing both in vivo and bioanalytical phases. The choice of methodology is driven by the need for sensitivity, specificity, and reproducibility.
In Vivo Experimental Design
A typical preclinical pharmacokinetic study for a DHAA involves the following steps:
Animal Model Selection: The F344 rat is a commonly used model for studying the toxicokinetics of halogenated acetic acids.[1][2] Non-human primates, such as rhesus or cynomolgus monkeys, are employed for studies requiring closer translation to human physiology, particularly for radiolabeled compounds.[5][6]
Dosing and Route of Administration: Compounds are typically administered via intravenous (IV) and oral (gavage) routes to assess both systemic clearance and oral bioavailability.[1][2][7] Doses are selected based on previous toxicological data to ensure they are well-tolerated and result in plasma concentrations within the quantifiable range of the analytical method.[1]
Sample Collection: Serial blood samples are collected at predetermined time points post-dosing.[1][6] Urine and feces may also be collected to quantify the extent of renal and biliary excretion. For tissue distribution studies, animals are euthanized at various time points, and organs of interest (e.g., liver, kidneys, brain) are harvested.[1][7]
Below is a generalized workflow for an in vivo pharmacokinetic study of a DHAA.
Caption: Generalized workflow for a preclinical pharmacokinetic study of a DHAA.
Bioanalytical Quantification
The accurate measurement of DHAAs in biological matrices is challenging due to their small size and high polarity. The most common and robust analytical techniques are:
Gas Chromatography with Electron Capture Detection (GC-ECD): This is a well-established method for the analysis of halogenated compounds. It requires a derivatization step, such as methylation with diazomethane, to make the DHAAs volatile for GC analysis.[3]
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique offers high sensitivity and specificity and is increasingly the method of choice. For small, polar molecules like DHAAs, derivatization is often not required. The use of ion-pairing reagents in the mobile phase can be critical for achieving good chromatographic retention and peak shape. Interestingly, difluoroacetic acid itself is used as a mobile phase modifier in LC-MS to improve the analysis of other compounds, such as proteins and small molecules, as it provides a good balance between chromatographic performance and MS signal intensity.[8][9][10][11][12]
A standard bioanalytical method development and validation would follow regulatory guidelines and include assessments of linearity, accuracy, precision, selectivity, and stability.
Pillar 2: Comparative Pharmacokinetic Profiles of Dihaloacetic Acids
Parameter
Difluoroacetic Acid (DFAA)
Dichloroacetic Acid (DCAA)
Dibromoacetic Acid (DBAA)
Absorption
Expected to be rapidly absorbed orally due to its small size and water solubility.
Rapidly and almost completely absorbed after oral administration in rats.[1]
Rapidly absorbed after oral administration in rats.[1][3]
Distribution
Likely distributes to total body water.
Distributes widely in the body.
Distributes widely in the body.
Metabolism
Metabolism is not well-characterized in the literature. By analogy to other DHAAs, it is likely metabolized by Glutathione S-transferase zeta (GSTzeta).
Primarily metabolized by GSTzeta to glyoxylate.[1][3] Metabolism is a saturable process and can be auto-inhibited upon repeated exposure.[13]
Primarily metabolized by GSTzeta. Shows suicide inhibition of the enzyme.[3]
Excretion
Likely excreted in the urine as the parent compound and metabolites.
Excreted in the urine as the parent compound and various metabolites, including glycolate, glyoxylate, and oxalate.[13]
Excreted in the urine.
Plasma Half-life
Not well-documented.
In rats, the half-life is dose-dependent and increases with repeated exposure due to metabolic auto-inhibition.[13]
Note: Some properties for DFAA are inferred based on its physicochemical properties and the known behavior of other DHAAs.
The Central Role of Glutathione S-transferase zeta (GSTzeta) in DHAA Metabolism
A critical determinant of the pharmacokinetics of DCAA and DBAA is their metabolism by the enzyme Glutathione S-transferase zeta (GSTzeta).[1][3] This enzyme catalyzes the initial step in the metabolic cascade that converts these DHAAs into glyoxylate.
Caption: The metabolic pathway of DCAA and DBAA via GSTzeta.
The metabolism of DHAAs by GSTzeta has several important pharmacokinetic consequences:
Saturable Clearance: The enzymatic process is saturable, meaning that at higher concentrations, the rate of metabolism does not increase proportionally with the dose. This can lead to non-linear pharmacokinetics.[1]
Competitive Inhibition: When administered as a mixture, different DHAAs can compete for the same active site on GSTzeta, leading to a reduction in the clearance of each compound compared to when they are administered individually.[1][2]
Enzyme Inactivation: Both DCAA and DBAA have been shown to cause inactivation of GSTzeta.[3][13] This "suicide inhibition" means that with repeated exposure, the metabolic capacity for these compounds decreases, leading to a longer half-life and increased systemic exposure.[13]
Given the structural similarities, it is highly probable that difluoroacetic acid is also a substrate for GSTzeta, and its pharmacokinetic profile would be influenced by these same factors.
Pillar 3: Structure-Pharmacokinetic Relationships and Future Directions
The degree and nature of halogenation on the alpha-carbon of acetic acid have a profound impact on the compound's pharmacokinetic properties. While a comprehensive comparative dataset for a series of DFAA compounds is lacking, we can infer certain structure-pharmacokinetic relationships from the broader class of halogenated acetic acids.
The rate of metabolism by GSTzeta is influenced by the nature of the halogen atoms. This, in turn, affects the clearance and half-life of the compound. The acidity of the carboxylic acid group, which is also influenced by the electronegativity of the halogens, will affect the extent of ionization at physiological pH, which can influence distribution into tissues and renal clearance.
The future of research in this area will likely focus on:
Characterizing the Pharmacokinetics of Novel DFAA Compounds: As more DFAA-containing molecules are synthesized for potential therapeutic applications, detailed ADME studies will be essential.
Elucidating the Role of Transporters: The role of membrane transporters in the uptake and efflux of DHAAs in key organs like the liver and kidneys is an area that warrants further investigation.
Developing Physiologically Based Pharmacokinetic (PBPK) Models: PBPK models, like those developed for DBAA, are powerful tools for predicting tissue-specific concentrations and for extrapolating pharmacokinetic data from animals to humans.[3]
References
Toxicokinetics and Oral Bioavailability of Halogenated Acetic Acids Mixtures in Naıve and GSTzeta-Depleted Rats. Toxicological Sciences. [Link]
Difluoroacetic Acid as a Mobile Phase Modifier for LC-MS Analysis of Small Molecules. Waters Corporation. [Link]
Unlocking the Potential: The Benefits of Difluoro Acetic Acid in Chemical Synthesis and Industry. HeBei ChuangHai Biotechnology Co., Ltd.[Link]
Pharmacokinetics, Metabolism, Biodistribution, Radiation Dosimetry, and Toxicology of 18F-Fluoroacetate (18F-FACE) in Non-human Primates. PMC. [Link]
Pharmacokinetics, metabolism, biodistribution, radiation dosimetry, and toxicology of (18)F-fluoroacetate ((18)F-FACE) in non-human primates. PubMed. [Link]
Difluoroacetic Acid as an Effective Mobile Phase Modifier for the LC-UV/MS Analysis of Proteins. Separation Science. [Link]
Effect of difluoroacetic acid and biological matrices on the development of a liquid chromatography-triple quadrupole mass spectrometry method for determination of intact growth factor proteins. PubMed. [Link]
Toxicokinetics and Oral Bioavailability of Halogenated Acetic Acids Mixtures in Naïve and GSTzeta-Depleted Rats. Toxicological Sciences, Oxford Academic. [Link]
Difluoroacetic Acid as a Mobile Phase Modifier for LC-MS Analysis of Small Molecules. Technology Networks. [Link]
Gender differences in pharmacokinetics and tissue distribution of 3 perfluoroalkyl and polyfluoroalkyl substances in rats. ResearchGate. [Link]
Quantitative analysis of halogenated acetic acids in water using IC-MS/MS. Technology Networks. [Link]
Comparative Pharmacokinetic Study of Three Major Bioactive Components in the Normal and Different Courses of Li. Semantic Scholar. [Link]
Physiologically based pharmacokinetic modeling of dibromoacetic acid in F344 rats. PMC. [Link]
Comparative genotoxicity of halogenated acetic acids found in drinking water. PubMed. [Link]
Pharmacokinetics and metabolism of dichloroacetate in the F344 rat after prior administration in drinking water. PubMed. [Link]
Pharmacokinetics, Bioavailability, and Tissue Distribution Study of Angoroside C and Its Metabolite Ferulic Acid in Rat Using UPLC-MS/MS. Frontiers. [Link]
In vivo pharmacokinetics of aldose reductase inhibitors: 3-fluoro-3-deoxy-D-glucose NMR studies in rat brains. PubMed. [Link]
